Dimethyl(2-phenylethyl)sulfanium bromide

• CAS: 1075-69-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Mechanism of Ylide Formation from Dimethyl(2-phenylethyl)sulfanium Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract: Sulfonium ylides are powerful nucleophilic reagents in organic synthesis, pivotal for the construction of key structural motifs like epoxides, aziridines, and cyclopropanes. This guide provides an in-depth analysis of the formation of a specific, non-stabilized ylide from its precursor, dimethyl(2-phenylethyl)sulfanium bromide. We will explore the fundamental acid-base chemistry, the critical influence of reaction parameters such as base and solvent selection, and the competing rearrangement pathways that are crucial to understand for successful synthetic application. This document is designed to bridge theoretical understanding with practical, field-proven insights for professionals in chemical research and drug development.

Introduction to Sulfonium Ylides

Sulfonium ylides are zwitterionic species characterized by a formal positive charge on the sulfur atom and a formal negative charge on an adjacent carbon atom. This electronic arrangement makes the α-carbon a potent nucleophile, capable of reacting with a wide range of electrophiles. Their utility in forming three-membered rings is a cornerstone of modern organic synthesis, most famously exemplified by the Corey-Chaykovsky reaction.

Unlike their phosphorus ylide counterparts used in the Wittig reaction, which lead to olefins, sulfur ylides react with carbonyls to produce epoxides. This difference in reactivity stems from the nature of the heteroatom; the S-C bond cleavage in the betaine intermediate is favored over the formation of a very strong P=O double bond. The precursor salt, dimethyl(2-phenylethyl)sulfanium bromide, generates a non-stabilized ylide, which is highly reactive and must be generated and used in situ.

The Core Mechanism: An Acid-Base Foundation

The formation of a sulfonium ylide is, at its heart, an acid-base reaction. A strong base is required to deprotonate the carbon atom alpha to the positively charged sulfonium center. The acidity of these α-protons is significantly enhanced by the adjacent positive charge on the sulfur atom.

The general mechanism involves the removal of a proton from one of the methyl groups of the dimethyl(2-phenylethyl)sulfanium cation by a strong base, creating a carbanion adjacent to the sulfur atom.

Caption: General deprotonation of a sulfonium salt to form a sulfonium ylide.

The Critical Role of the Base

The choice of base is paramount for efficient ylide generation. The base must be strong enough to deprotonate the sulfonium salt, but its selection can also influence the reaction's outcome and the prevalence of side reactions. Strong, non-nucleophilic bases are generally preferred.

Base	pKa of Conjugate Acid (in DMSO)	Typical Solvents	Key Considerations
n-Butyllithium (n-BuLi)	~50	THF, Diethyl ether, Hexanes	Extremely strong and highly reactive. Must be used at low temperatures (-78 °C) to control reactivity and prevent side reactions. Can act as a nucleophile.
Sodium Hydride (NaH)	~35	THF, DMSO, DMF	A strong, non-nucleophilic base. Often used for generating Corey's ylide. Reaction can be heterogeneous, affecting reaction rates.
Potassium tert-butoxide (t-BuOK)	~32	THF, DMSO	A strong, sterically hindered, non-nucleophilic base. Good for minimizing nucleophilic attack by the base itself.
Lithium diisopropylamide (LDA)	~36	THF	A strong, non-nucleophilic base. Often used when precise control over stoichiometry is needed.

Data compiled from various sources on base pKa values.

Expert Insight: For a non-stabilized ylide precursor like dimethyl(2-phenylethyl)sulfanium bromide, a very strong base like n-BuLi or NaH is typically required for complete and rapid deprotonation. The use of n-BuLi necessitates cryogenic temperatures to manage its high reactivity and prevent undesired reactions with the solvent or the sulfonium salt itself.

Solvent Effects: More Than Just a Medium

The solvent plays a crucial role in stabilizing the charged species involved in the reaction and can influence both the rate of ylide formation and its subsequent reactivity.

Solvent	Dielectric Constant (ε)	Properties	Influence on Ylide Formation
Tetrahydrofuran (THF)	7.6	Polar aprotic	Good for solvating cations, compatible with strong bases like n-BuLi and LDA at low temperatures. A common choice for in situ ylide generation.
Dimethyl Sulfoxide (DMSO)	47	Polar aprotic	Excellent at solvating both cations and anions, can accelerate S_N2 reactions. Often used with NaH. The pKa of the sulfonium salt is also influenced by DMSO.
Diethyl Ether	4.3	Nonpolar	Less effective at solvating ions, can lead to aggregation of reagents. Used with organolithium bases.
Toluene / Hexanes	2.4 / 1.9	Nonpolar	Generally poor solvents for ionic species. Can be used but often lead to slower or incomplete reactions.

Field-Proven Insight: A study on solvent effects in sulfur ylide-mediated epoxidation revealed that more polar solvents tend to result in a higher trans/cis ratio of the resulting epoxide. This is attributed to the better stabilization of the betaine intermediate, which allows for equilibration to the thermodynamically favored trans-intermediate. For the formation of the ylide from dimethyl(2-phenylethyl)sulfanium bromide, THF is a standard and reliable choice, especially when using n-BuLi, as it provides a good balance of solvating power and compatibility with the strong base at low temperatures.

Competing Pathways: The Rearrangement Reactions

A critical aspect of sulfonium ylide chemistry, particularly with non-stabilized ylides, is the potential for rearrangement reactions. These are often thermally induced and can compete with the desired intermolecular reaction with an electrophile. The two main competing pathways are the Stevens and the Sommelet-Hauser rearrangements.

The-Stevens Rearrangement

The Stevens rearrangement is a-sigmatropic rearrangement where an alkyl or benzyl group migrates from the sulfur atom to the ylidic carbon. This reaction is thought to proceed through a homolytic cleavage of the S-C bond to form a radical pair, which then recombines within a solvent cage.

Caption: The-Stevens rearrangement pathway.

The-Sommelet-Hauser Rearrangement

The Sommelet-Hauser rearrangement is a-sigmatropic rearrangement that occurs when a benzylic proton is available. It proceeds through a concerted, pericyclic mechanism and results in alkylation at the ortho position of the benzene ring. For the ylide derived from dimethyl(2-phenylethyl)sulfanium bromide, this pathway is less likely as there is no benzylic proton on the phenylethyl group. However, it is a crucial consideration for other structurally related sulfonium salts.

Caption: The-Sommelet-Hauser rearrangement pathway.

Trustworthiness through Control: To ensure the desired intermolecular reaction (e.g., epoxidation) dominates, the ylide must be generated at a low temperature (typically -78 °C to 0 °C) and trapped in situ with the electrophile. Maintaining low temperatures minimizes the kinetic energy available for the rearrangement pathways, which generally have higher activation energies. The rate of addition of the base and the electrophile can also be controlled to maintain a low concentration of the free ylide at any given time, further disfavoring rearrangement.

Experimental Protocol: Generation and In Situ Trapping

This protocol describes a general, self-validating method for the generation of the ylide from dimethyl(2-phenylethyl)sulfanium bromide and its subsequent reaction with an aldehyde to form an epoxide.

Materials and Reagents:

• Dimethyl(2-phenylethyl)sulfanium bromide

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (e.g., 1.6 M solution)

• Aldehyde (e.g., benzaldehyde)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard glassware for anhydrous reactions (Schlenk line or glovebox)

Workflow:

Caption: Experimental workflow for ylide generation and epoxidation.

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere of nitrogen or argon, add dimethyl(2-phenylethyl)sulfanium bromide (1.1 equivalents) to a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Solvation: Add anhydrous THF via syringe to dissolve the sulfonium salt.

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Ylide Formation: Slowly add n-BuLi (1.0 equivalent) dropwise to the cooled solution over 15-20 minutes, ensuring the internal temperature does not rise significantly. A color change (often to yellow or orange) may be observed, indicating ylide formation.

• Stirring: Stir the reaction mixture at -78 °C for 30-60 minutes to ensure complete deprotonation.

• In Situ Trapping: Dissolve the aldehyde (1.0 equivalent) in a small amount of anhydrous THF and add it dropwise to the ylide solution at -78 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Workup: Quench the reaction by slowly adding saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel, extract the product with diethyl ether or ethyl acetate (3x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired epoxide.

Conclusion

The formation of the ylide from dimethyl(2-phenylethyl)sulfanium bromide is a foundational process in synthetic organic chemistry. A successful outcome hinges on a nuanced understanding of the interplay between the sulfonium salt's structure, the strength and nature of the base, and the properties of the solvent. By carefully controlling reaction conditions, particularly temperature, chemists can favor the desired nucleophilic addition pathway and suppress competing rearrangements. This guide provides the core mechanistic knowledge and practical protocols necessary for researchers to confidently employ this versatile reagent in the synthesis of complex molecules and novel therapeutic agents.

References

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• COREY CHAYKOVSKY REACTION | MECHANISM | EPOXIDES | AZIRIDINES | CYCLOPROPANES | ADICHEMISTRY. [Link]

• Corey-Chaykovsky Epoxide Formation Mechanism | Organic Chemistry - YouTube. [Link]

• Sulfur-Based Ylides in Transition-Metal-Catalysed Processes - PMC - NIH. [Link]

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• Enantioselective-Stevens rearrangement of thiosulfonates to construct dithio-substituted quaternary carbon centers - PMC. [Link]

• Structure and stability of sulfur ylides | Download Scientific Diagram - ResearchGate. [Link]

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• Cu(I)/Chiral Bisoxazoline-Catalyzed Enantioselective Sommelet–Hauser Rearrangement of Sulfonium Ylides | The Journal of Organic Chemistry - ACS Publications. [Link]

• Sulfur Ylides via Decarboxylation of Carboxymethylsulfonium Betaines: A Novel and Mild Protocol for the Preparation of Oxiranes | Organic Letters - ACS Publications. [Link]

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• Sommelet–Hauser rearrangement - Wikipedia. [Link]

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• Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts | Chemical Reviews - ACS Publications. [Link]

• Recent Developments in Stereoselective Reactions of Sulfoxonium Ylides - MDPI. [Link]

• Highly Stereoselective Ylide Aziridination of N-Sulfonylimines with Sulfonium Propargylides: A Simple Way To Synthesize Scalemic Acetylenylaziridines | The Journal of Organic Chemistry - ACS Publications. [Link]

• Generation of Sulfur Ylides from Sulfonium Salts and Their Reactions. Comparative Study of Electrochemical Reduction with the Base Method and Mechanism Elucidation by the MO Method - ResearchGate. [Link]

• Solvent Effect on Sulfur Ylide Mediated Epoxidation Reaction† - ResearchGate. [Link]

• Generation of Sulfur Ylides from Sulfonium Salts and Their Reactions.

Thermodynamic stability of dimethyl(2-phenylethyl)sulfanium bromide at room temperature

Title: Thermodynamic Stability and Degradation Kinetics of Dimethyl(2-phenylethyl)sulfonium Bromide at Room Temperature Document Type: Technical Whitepaper Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals

Executive Summary

Dimethyl(2-phenylethyl)sulfonium bromide (CAS: 1075-69-0)[1] is a quaternary organosulfur compound utilized as a versatile intermediate in organic synthesis and pharmaceutical development. While sulfonium salts generally exhibit higher thermodynamic stability than their oxonium analogues due to the lower electronegativity and higher polarizability of sulfur[2], their stability at room temperature (25°C) is highly dependent on their physical state and microenvironment. This whitepaper elucidates the thermodynamic drivers governing the stability of this specific sulfonium salt, details its primary degradation mechanisms, and provides a self-validating experimental protocol for kinetic profiling.

Physicochemical & Thermodynamic Profile

In the solid state, dimethyl(2-phenylethyl)sulfonium bromide is kinetically trapped in a stable crystalline lattice. However, in solution, the compound is thermodynamically metastable. The thermodynamic driving force for its degradation is the massive entropic gain ( ΔS>0 ) achieved by converting a single ionic species into multiple neutral molecules, coupled with the relief of electrostatic charge separation.

Table 1: Physicochemical and Thermodynamic Parameters

Parameter	Value / Description
Chemical Formula	C₁₀H₁₅BrS
Molecular Weight	247.20 g/mol
Physical State (25°C)	Crystalline solid (White to off-white)
Thermodynamic Status (Solid)	Kinetically stable (High lattice energy barrier)
Thermodynamic Status (Solution)	Metastable; prone to solvolysis and elimination
Primary Degradation Products	Styrene, Dimethyl sulfide (DMS), Hydrogen bromide
Enthalpic Driver ( ΔH )	Endothermic cleavage of C-S bond; Exothermic formation of C=C
Entropic Driver ( ΔS )	Highly positive (1 molecule → 2-3 molecules)

Mechanistic Pathways of Degradation

As a Senior Application Scientist, it is critical to understand why a molecule degrades rather than just how fast. For dimethyl(2-phenylethyl)sulfonium bromide, the structural microenvironment dictates two competing degradation pathways:

A. The Hofmann Elimination (E2 Pathway) - Primary Route

The dominant degradation pathway at room temperature, particularly in aqueous or slightly basic environments, is the E2 (Hofmann) elimination[3]. The causality behind this preference lies in the acidity of the β -hydrogens. The positively charged sulfonium pole exerts a strong electron-withdrawing inductive effect (-I), while the adjacent phenyl ring provides resonance stabilization for the developing double bond. Even weak bases (such as ambient moisture or trace impurities) can abstract this β -proton, leading to the extrusion of dimethyl sulfide and the formation of styrene[4].

B. Nucleophilic Substitution (SN2 Pathway) - Secondary Route

In strictly aprotic environments where the bromide counter-ion is not heavily solvated (e.g., in anhydrous dichloromethane), the bromide ion acts as a potent nucleophile. It can attack the less sterically hindered methyl groups (demethylation) or the α -carbon, yielding alkyl bromides and thioethers. However, the high activation energy required to break the C-S bond via SN2 at room temperature makes this a minor pathway compared to the E2 elimination.

Figure 1: Competing thermodynamic degradation pathways of dimethyl(2-phenylethyl)sulfonium bromide.

Experimental Protocol: Self-Validating Stability Assessment

To establish a trustworthy kinetic profile of this compound at room temperature, we must employ a self-validating system. Relying solely on the disappearance of the parent peak in HPLC can mask the formation of volatile degradants (like dimethyl sulfide) or insoluble polymers (like polystyrene formed from reactive styrene).

The following Quantitative NMR (qNMR) protocol ensures absolute mass balance closure.

Step-by-Step Methodology:

• Sample Preparation : Accurately weigh 25.0 mg of dimethyl(2-phenylethyl)sulfonium bromide and 5.0 mg of 1,3,5-trimethoxybenzene (TMB, internal standard). TMB is chosen because its singlet aromatic protons (~6.1 ppm) do not overlap with the sulfonium or styrene signals.

• Solvation : Dissolve the mixture in 1.0 mL of Deuterated Water (D₂O) for aqueous profiling, or Deuterated Chloroform (CDCl₃) for aprotic profiling. Transfer 0.6 mL to an NMR tube.

• Incubation : Seal the NMR tube and incubate in a controlled environmental chamber at exactly 25.0°C.

• Time-Course Data Acquisition : Acquire ¹H-NMR spectra at t=0,24,72,168, and 336 hours. Ensure a relaxation delay ( D1​ ) of at least 10 seconds to allow for complete longitudinal relaxation of all protons, guaranteeing quantitative integration.

• Mass Balance Validation :

  • Integrate the TMB signal (set to a known molar equivalent).

  • Quantify the remaining parent sulfonium salt via the distinct singlet of the S+ -CH₃ protons (~2.9 ppm).

  • Quantify the E2 degradant (styrene) via its vinylic protons (~5.2 - 6.7 ppm).

  • Self-Validation Check: The molar sum of the remaining parent compound and the generated styrene must equal the initial molarity of the parent compound. A deficit indicates secondary reactions (e.g., styrene polymerization or SN2 pathways).

Figure 2: Self-validating experimental workflow for real-time thermodynamic stability profiling.

Formulation and Storage Directives

Based on the thermodynamic principles outlined above, maintaining the stability of dimethyl(2-phenylethyl)sulfonium bromide at room temperature requires mitigating both the E2 and SN2 pathways:

• Moisture Exclusion : Because water can act as a weak base and facilitate the Hofmann elimination[4], the solid must be stored under inert gas (Argon or Nitrogen) in desiccated conditions.

• pH Control in Solution : If formulated in aqueous media, the pH should be maintained in a slightly acidic range (pH 3.0 - 4.5). Alkaline conditions rapidly accelerate the deprotonation of the β -carbon, collapsing the molecule into styrene.

• Counter-ion Considerations : Exchanging the bromide ion for a non-nucleophilic, less basic counter-ion (such as tetrafluoroborate, BF₄⁻, or hexafluorophosphate, PF₆⁻) can significantly enhance the kinetic stability of the salt in solution by shutting down the SN2 pathway and reducing ion-pairing basicity.

References

• Molbase. (n.d.). Dimethyl(2-phenylethyl)sulfanium,bromide - CAS 1075-69-0. Retrieved from[Link][1]

• Gomez, C., et al. (2020). Synthetic Applications of Sulfonium Salts. European Journal of Organic Chemistry (via PMC). Retrieved from [Link][2]

• Saunders, W. H., & Ašperger, S. (1956). Mechanisms of Elimination Reactions. Sulfur Isotope Effects in the Decomposition of Some Sulfonium Salts. Journal of the American Chemical Society. Retrieved from[Link][4]

• Cambridge University Press. (n.d.). Formation of carbon–carbon double bonds. Retrieved from [Link][3]

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• 3. Formation of carbon–carbon double bonds (Chapter 2) - Modern Methods of Organic Synthesis [cambridge.org]
• 4. pubs.acs.org [pubs.acs.org]

Dimethyl(2-phenylethyl)sulfonium Bromide: A Comprehensive Technical Guide on Physical Chemistry, Reactivity, and Synthetic Applications

Executive Summary

Dimethyl(2-phenylethyl)sulfonium bromide (CAS: 1075-69-0) is a quaternary organosulfur compound characterized by a positively charged sulfonium center bonded to two methyl groups and one 2-phenylethyl (phenethyl) moiety, balanced by a bromide counterion[1]. Historically utilized as a model substrate to elucidate the transition state dynamics of elimination reactions[2], this compound is currently experiencing a renaissance in modern materials science, particularly in the surface passivation of perovskite photovoltaics[3]. This whitepaper synthesizes the physical properties, mechanistic reactivity, and validated synthetic protocols for this versatile sulfonium salt, providing a foundational resource for researchers and drug development professionals.

Structural and Physical Properties

Sulfonium salts exhibit a distinct pyramidal molecular geometry at the sulfur atom. Because the sulfur atom possesses a lone pair of electrons, the C–S–C bond angles are compressed to approximately 102°, and the C–S bond lengths average 177 picometers[4]. This localized positive charge renders the molecule highly polar, dictating its solubility profile, solid-state behavior, and function as an electrophile.

Table 1: Quantitative Physical and Chemical Properties

Property	Value / Description
IUPAC Name	Dimethyl(2-phenylethyl)sulfonium bromide
CAS Registry Number	1075-69-0
Molecular Formula	C10H15BrS
Molecular Weight	247.19 g/mol
Appearance	White to pale yellow crystalline solid
Solubility Profile	Soluble in H2O, MeOH, DMSO; Insoluble in Et2O, Hexanes
Thermal Stability	Stable at ambient; decomposes >130 °C via reverse alkylation
C-S-C Bond Angle	~102° (Pyramidal geometry)

Chemical Reactivity and Mechanistic Pathways

The chemical behavior of dimethyl(2-phenylethyl)sulfonium bromide is governed by the strong electron-withdrawing nature of the positively charged sulfur atom, which significantly increases the acidity of the adjacent α and β protons.

Base-Promoted E2 Elimination

The most historically significant reaction of phenethyl sulfonium salts is the base-promoted bimolecular elimination (E2). The pioneering work of William H. Saunders Jr. at the University of Rochester utilized the sulfur isotope effects of β -phenethyl sulfonium salts to precisely map the transition state structure of E2 eliminations[2]. When treated with a strong base (e.g., hydroxide or alkoxide), the base abstracts a β -proton. The transition state requires an anti-periplanar geometry, leading to the cleavage of the C–S bond, the expulsion of neutral dimethyl sulfide (an excellent leaving group), and the formation of styrene.

Caption: Mechanistic pathway of the base-promoted E2 elimination of the sulfonium salt.

Ylide Formation

Alternatively, deprotonation at the α -carbon (the methyl groups) by a strong, non-nucleophilic base generates a sulfur ylide. These ylides are critical intermediates in the Johnson-Corey-Chaykovsky reaction, where they transfer a methylene group to aldehydes or ketones to yield epoxides, a highly valuable transformation in drug development[4].

Experimental Protocols: A Self-Validating Synthetic System

To ensure scientific integrity, the synthesis of dimethyl(2-phenylethyl)sulfonium bromide must be approached as a self-validating system. The protocol below leverages phase changes (precipitation) and distinct spectroscopic shifts to confirm reaction success without relying solely on downstream assays.

Causality in Experimental Design: The reaction utilizes an S_N2 mechanism between dimethyl sulfide (nucleophile) and (2-bromoethyl)benzene (electrophile). Acetonitrile is selected as the solvent because polar aprotic environments stabilize the charge-separated transition state. Furthermore, the product is highly polar and insoluble in non-polar solvents. Conducting the reaction in a solvent where the starting materials are soluble but the product is not drives the reaction forward via Le Chatelier's principle and provides immediate visual validation.

Step-by-Step Methodology:

• Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1.0 equivalent of (2-bromoethyl)benzene in anhydrous acetonitrile (0.5 M concentration).

• Reagent Addition: Add 1.5 equivalents of anhydrous dimethyl sulfide. Note: The excess compensates for the high volatility of dimethyl sulfide (b.p. 37 °C) and prevents unwanted side reactions.

• Reaction Execution: Heat the mixture to 60 °C under an inert nitrogen atmosphere for 24–48 hours.

• Self-Validation (Phase Change): Monitor the reaction for the formation of a white crystalline precipitate. The appearance of this solid indicates the successful formation of the ionic sulfonium salt.

• Isolation: Cool the mixture to 0 °C to maximize precipitation. Filter the solid under vacuum using a Büchner funnel.

• Purification: Wash the filter cake with cold, anhydrous diethyl ether (3 × 10 mL) to remove unreacted starting materials and trace impurities. Dry under high vacuum.

• Spectroscopic Validation: Analyze via 1 H NMR (in DMSO- d6​ ). The critical validation metric is the chemical shift of the S -methyl protons. In the starting material, these appear at ~2.1 ppm. In the product, the localized positive charge deshields these protons, shifting them downfield to a sharp singlet at ~2.9 ppm.

Caption: Workflow for the SN2 synthesis of dimethyl(2-phenylethyl)sulfonium bromide.

Advanced Applications in Materials Science

Beyond classical organic synthesis, phenethyl sulfonium salts are emerging as critical components in next-generation photovoltaics. Recent studies have demonstrated that the iodide analogue, dimethyl(phenethyl)sulfonium iodide (DMPESI), acts as a multifunctional passivating agent in formamidinium lead iodide perovskite solar cells, maintaining <1% efficiency loss over 4,500 hours of operational stability testing[3]. The sulfonium cation passivates negatively charged defects at the grain boundaries, while the bulky phenethyl group provides steric protection against moisture ingress. Dimethyl(2-phenylethyl)sulfonium bromide can be deployed in mixed-halide perovskite systems where bromide incorporation is desired to tune the bandgap while simultaneously achieving robust interfacial passivation.

References

• University of Rochester. "In Memory of Chemistry Professor Emeritus William Saunders." School of Arts & Sciences News. URL:[Link]

• Wikipedia Contributors. "Sulfonium." Wikipedia, The Free Encyclopedia. URL: [Link]

• Nature Energy. "Multifunctional sulfonium-based treatment for perovskite solar cells with less than 1% efficiency loss over 4,500-h operational stability tests." Nature Energy, Vol 9, 2024. URL:[Link]

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• 4. Sulfonium - Wikipedia [en.wikipedia.org]

A Technical Guide to the Application of Dimethyl(2-phenylethyl)sulfanium Bromide in Modern Organic Synthesis

Abstract

Dimethyl(2-phenylethyl)sulfanium bromide is a stable and readily accessible sulfonium salt that serves as a crucial precursor for the in-situ generation of a reactive sulfur ylide. This guide provides an in-depth review of its synthesis, properties, and core reactivity. The primary focus is on its application in fundamental carbon-carbon and carbon-heteroatom bond-forming reactions, most notably the Corey-Chaykovsky reaction and its variants. We will explore its utility in the synthesis of highly valuable three-membered rings—epoxides, cyclopropanes, and aziridines—which are pivotal intermediates in pharmaceutical development and natural product synthesis. Mechanistic details, stereochemical considerations, and field-proven experimental protocols are provided to offer researchers, scientists, and drug development professionals a comprehensive resource for leveraging this versatile reagent in their synthetic endeavors.

Introduction to Sulfonium Salts and Ylides

Sulfonium salts are organosulfur compounds characterized by a central sulfur atom bonded to three organic substituents, bearing a positive charge ([R₃S]⁺).[1] These salts are typically crystalline, bench-stable solids, making them convenient to handle and store.[2][3] Their synthetic utility arises not from the salts themselves, but from their ability to act as precursors to sulfur ylides.[1]

An ylide is a neutral, dipolar species containing a positively charged heteroatom directly attached to a negatively charged carbon atom (a carbanion).[4] Sulfur ylides are generated by the deprotonation of the carbon atom alpha to the sulfonium center using a strong base.[5][6] These ylides are highly reactive nucleophiles and serve as versatile methylene-transfer agents in organic synthesis. Dimethyl(2-phenylethyl)sulfanium bromide is an exemplar of this class, providing a straightforward route to a non-stabilized sulfur ylide for a variety of synthetic transformations.

Synthesis and Properties of Dimethyl(2-phenylethyl)sulfanium Bromide

Physicochemical Properties

A summary of the key properties for dimethyl(2-phenylethyl)sulfanium bromide is presented below.

Property	Value
Chemical Formula	C₁₀H₁₅BrS
Molecular Weight	247.19 g/mol
Canonical SMILES	CC.[Br-]
Appearance	Typically a white to off-white crystalline solid
Solubility	Soluble in polar solvents like DMSO, DMF; sparingly soluble in alcohols; insoluble in nonpolar solvents like ethers and hydrocarbons.

Synthetic Route

The most direct and common method for the preparation of simple alkylsulfonium salts is the direct alkylation of a sulfide, which proceeds via an Sₙ2 mechanism. Dimethyl(2-phenylethyl)sulfanium bromide is efficiently synthesized by reacting dimethyl sulfide with 2-phenylethyl bromide. The reaction is typically performed neat or in a polar aprotic solvent.

Caption: Synthesis of the target sulfonium salt via Sₙ2 reaction.

Experimental Protocol: Synthesis of Dimethyl(2-phenylethyl)sulfanium Bromide

This protocol is based on standard procedures for the synthesis of analogous sulfonium salts.[7]

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-phenylethyl bromide (1.0 eq.).

• Reaction: Add an excess of dimethyl sulfide (2.0-3.0 eq.) to the flask. The reaction can be run neat or with a minimal amount of a solvent like acetone or acetonitrile to facilitate mixing.

• Heating: Gently heat the mixture to 40-50 °C with stirring. The reaction progress can be monitored by the precipitation of the white, solid sulfonium salt. The reaction is typically complete within 12-24 hours.

• Isolation: Cool the reaction mixture to room temperature. If a solvent was used, filter the resulting solid precipitate. If the reaction was run neat, add diethyl ether to the solidified mass to break it up and facilitate filtration.

• Purification: Wash the filtered solid copiously with diethyl ether to remove any unreacted starting materials.

• Drying: Dry the resulting white crystalline solid under vacuum to yield pure dimethyl(2-phenylethyl)sulfanium bromide.

Generation of the Reactive Sulfur Ylide

The synthetic utility of the sulfonium salt is unlocked by its conversion to the corresponding sulfur ylide. This is achieved through deprotonation of a methylene proton alpha to the positively charged sulfur atom using a strong, non-nucleophilic base.[6][8]

Caption: In-situ generation of the reactive sulfur ylide intermediate.

The choice of base is critical. Sodium hydride (NaH) is commonly used, generating hydrogen gas as the only byproduct.[5] Other strong bases like n-butyllithium (n-BuLi) or potassium tert-butoxide (KOt-Bu) are also effective.[8][9] The ylide is typically generated in situ and used immediately due to its high reactivity.

Key Applications in Synthesis

The generated ylide is a potent nucleophile that reacts readily with various electrophiles, most notably in the Corey-Chaykovsky reaction to form three-membered rings.[10][11]

Epoxidation of Aldehydes and Ketones

The reaction of the sulfur ylide with aldehydes and ketones provides a reliable and high-yielding method for the synthesis of epoxides.[5] This transformation is a cornerstone of modern synthesis, as epoxides are versatile intermediates for further functionalization.[10]

Mechanism of Epoxidation: The reaction proceeds through a well-established two-step mechanism.[10][12]

• Nucleophilic Addition: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon, forming a C-C bond and generating a betaine intermediate. This initial addition is generally the rate-determining step.[12]

• Intramolecular Ring Closure: The resulting alkoxide in the betaine intermediate acts as an internal nucleophile, attacking the carbon atom bearing the sulfonium group. This intramolecular Sₙ2 displacement reaction forms the three-membered epoxide ring and liberates dimethyl sulfide as a neutral leaving group.[5][6]

Caption: General workflow for Corey-Chaykovsky epoxidation.

Substrate Scope for Epoxidation: The reaction is broadly applicable to a wide range of carbonyl compounds.

Substrate Type	Product	Typical Yield	Notes
Aliphatic Aldehydes	Terminal Epoxides	Good to Excellent	Reaction is generally fast and clean.[9]
Aromatic Aldehydes	Styrene Oxides	Excellent	Highly efficient transformation.[9]
Aliphatic Ketones	Trisubstituted Epoxides	Good	Can be slower than with aldehydes.[5]
Aromatic Ketones	Tetrasubstituted Epoxides	Good	Generally proceeds smoothly.[5]

Experimental Protocol: Epoxidation of Cyclohexanone

• Setup: In an oven-dried, three-neck flask under an inert atmosphere (e.g., Argon), suspend sodium hydride (60% dispersion in mineral oil, 1.2 eq.) in anhydrous dimethyl sulfoxide (DMSO).

• Ylide Generation: To this suspension, add dimethyl(2-phenylethyl)sulfanium bromide (1.1 eq.) portion-wise at room temperature. Stir the mixture for 30-45 minutes, during which time hydrogen evolution will cease and the solution will become characteristic of the ylide.

• Addition of Electrophile: Cool the reaction mixture to 0 °C in an ice bath. Add a solution of cyclohexanone (1.0 eq.) in DMSO dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the ketone.

• Quenching & Workup: Carefully quench the reaction by pouring it into a separatory funnel containing cold water and diethyl ether. Extract the aqueous layer with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the corresponding spiro-epoxide.

Cyclopropanation of α,β-Unsaturated Carbonyls

When the sulfur ylide is reacted with α,β-unsaturated carbonyl compounds (enones), the reaction pathway changes from 1,2-addition to a 1,4-conjugate addition (Michael addition).[6] The resulting enolate intermediate then undergoes an intramolecular Sₙ2 reaction to furnish a cyclopropane ring, a valuable motif in many natural products and pharmaceuticals.[13][14]

Mechanism of Cyclopropanation:

• Conjugate Addition: The ylide adds to the β-carbon of the enone system in a Michael-type fashion.

• Ring Closure: The resulting enolate intermediate cyclizes, with the enolate oxygen pushing electron density to the α-carbon, which then displaces the dimethyl sulfide leaving group to form the cyclopropane ring.[11]

Caption: General workflow for Corey-Chaykovsky cyclopropanation.

This method is highly effective for synthesizing cyclopropyl ketones and esters. It is important to note that less stable sulfonium ylides (like the one derived from our title compound) typically favor 1,2-addition to form epoxides, while more stabilized sulfoxonium ylides preferentially give cyclopropanes via 1,4-addition.[10] However, with many enone substrates, cyclopropanation can still be achieved effectively.

Aziridination of Imines

In an analogous transformation to epoxidation, sulfur ylides react with N-substituted imines to produce aziridines.[6] Aziridines are nitrogen-containing three-membered rings that are important building blocks in medicinal chemistry. The reaction proceeds through a similar mechanism involving nucleophilic attack on the imine carbon followed by intramolecular ring closure to displace dimethyl sulfide.[15]

Mechanistic Nuances and Selectivity

The classic textbook dichotomy between phosphorus ylides (Wittig reaction) and sulfur ylides (Corey-Chaykovsky reaction) is rooted in fundamental mechanistic differences.[16]

• Wittig Reaction: The intermediate oxaphosphetane is driven to collapse by the formation of the extremely strong phosphorus-oxygen double bond in triphenylphosphine oxide, leading to an alkene.[16]

• Corey-Chaykovsky Reaction: The sulfur-oxygen bond is significantly weaker. The intermediate betaine does not collapse to form a thioxo compound. Instead, the kinetically favored pathway is the intramolecular Sₙ2 displacement of the excellent dimethyl sulfide leaving group, leading to epoxide formation.[6][16]

Detailed computational and experimental studies have shown that the stereochemical outcome of the epoxidation is often determined by the energetics of the betaine intermediate.[12] The initial addition of the ylide to the carbonyl can be reversible. Torsional rotation around the newly formed C-C bond in the betaine intermediate allows it to adopt the lowest energy conformation before the irreversible ring-closing step, which often leads to a predominance of the trans-epoxide product.[12]

Conclusion and Future Perspectives

Dimethyl(2-phenylethyl)sulfanium bromide is a powerful and practical reagent in the synthetic chemist's toolbox. Its value lies in its role as a stable, easily prepared precursor to a reactive sulfur ylide, enabling the efficient construction of strained, three-membered rings. The Corey-Chaykovsky epoxidation, cyclopropanation, and aziridination reactions provide reliable access to key synthetic intermediates that are foundational to the fields of drug discovery and complex molecule synthesis.

While these classic transformations remain its primary application, the broader field of sulfur ylide chemistry continues to evolve. Recent research has uncovered novel reactivity pathways, including methylene insertion into C-C bonds and stereodivergent olefinations, challenging long-held paradigms.[16][17] These discoveries suggest that even well-established reagents like dimethyl(2-phenylethyl)sulfanium bromide may hold untapped potential for new and innovative synthetic methodologies.

References

• Master Organic Chemistry. (n.d.). Epoxides From Addition of Sulfur Ylides To Aldehydes and Ketones (Corey-Chaykovsky). Retrieved from [Link]

• Organic Chemistry Frontiers (RSC Publishing). (2025). New mode of sulfur ylides reactivity: stereoelectronic control provides C–C bond insertion before cyclopropanation/epoxidation directly affording homologated three-membered rings. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Corey-Chaykovsky Reaction. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Direct Stereodivergent Olefination of Carbonyl Compounds with Sulfur Ylides - PMC. Retrieved from [Link]

• Journal of the American Chemical Society. (2002). Unraveling the Mechanism of Epoxide Formation from Sulfur Ylides and Aldehydes. Retrieved from [Link]

• Wiley Online Library. (n.d.). Synthetic routes for the preparation of S‐alkyl sulfonium salts and scope of the methods. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Synthetic Applications of Sulfonium Salts - PMC. Retrieved from [Link]

• Organic Letters. (2010). Preparation and Reactions of (β-Trifluoromethyl)vinyl Sulfonium Salt. Retrieved from [Link]

• Apollo Scientific. (n.d.). Corey-Chaykovsky Reaction in Modern Organic Synthesis. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 15: Arylsulfonium Salts and Derivatives. Retrieved from [Link]

• Organic Letters. (2023). Preparation of Alkyl Di(p-tolyl)sulfonium Salts and Their Application in Metal-Free C(sp3). Retrieved from [Link]

• AA Blocks. (n.d.). Dimethyl(2-oxo-2-phenylethyl)sulfonium bromide. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclopropanation. Retrieved from [Link]

• School of Chemistry, University of Bristol. (2014). Synthesis of α‑Substituted Vinylsulfonium Salts and Their Application as Annulation Reagents in the Formation of Epoxide- and. Retrieved from [Link]

• MDPI. (2013). Synthesis of Dimethyl Aryl Acylsulfonium Bromides from Aryl Methyl Ketones in a DMSO-HBr System. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Epoxides from Alkyl Bromides and Alcohols with In Situ Generation of Dimethyl Sulfonium Ylide in DMSO Oxidations. Retrieved from [Link]

• ResearchGate. (n.d.). Representative early studies on the application of sulfonium salts to organic synthesis. Retrieved from [Link]

• Supporting Information. (n.d.). Synthesis of Cyanomethyl dimethyl sulfonium bromide (8). Retrieved from [Link]

• PubMed. (2010). Dimeth-yl(2-oxo-2-phenyl-eth-yl)sulfanium bromide. Retrieved from [Link]

• ResearchGate. (n.d.). Practical Corey-Chaykovsky Epoxidation: Scope and Limitation. Retrieved from [Link]

• ResearchGate. (n.d.). Recently developed synthetic applications of β‐keto sulfonium salts. Retrieved from [Link]

• Scilit. (n.d.). Recent Applications of Sulfonium Salts in Synthesis and Catalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Bromodimethylsulfonium Bromide (BDMS): A Versatile Reagent in Organic Synthesis. Retrieved from [Link]

• ETH Zürich. (2018). Carreira OC V Fall 2018 Document on Cyclopropanations in Syntheses A. Retrieved from [Link]

• Wikipedia. (n.d.). Ylide. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Odorless Corey-Chaykovsky Epoxidation via Dimethyl(2-phenylethyl)sulfonium Bromide

Executive Summary & Scientific Rationale

The[1] is a foundational methodology in organic synthesis for converting aldehydes and ketones into epoxides (oxiranes). However, the classical protocol relies on trimethylsulfonium halides, which generate dimethyl sulfide (DMS) as a leaving group. DMS is a highly volatile (bp 37 °C) and severely malodorous compound that poses significant inhalation hazards and environmental nuisance, particularly during drug development scale-up[2].

To circumvent this, we present an advanced, environmentally benign protocol utilizing dimethyl(2-phenylethyl)sulfonium bromide (DMPESB) . By substituting the standard methyl leaving group with a heavier phenethyl moiety, the reaction generates methyl 2-phenylethyl sulfide. This byproduct is bench-stable, practically odorless, and highly lipophilic, allowing for effortless separation via standard chromatography while vastly improving the laboratory working environment[3].

Mechanistic Pathway

The success of this protocol relies on the kinetic acidity of the methyl protons on the sulfonium center. Treatment of DMPESB with a strong base (e.g., Sodium Hydride) in a polar aprotic solvent yields the reactive phenethyl(methyl)sulfonium methylide[4].

Upon introduction of the carbonyl electrophile, the ylide undergoes a nucleophilic attack to form a zwitterionic betaine intermediate. The subsequent irreversible intramolecular nucleophilic substitution drives the formation of the epoxide ring, simultaneously expelling the odorless sulfide leaving group[1].

Figure 1: Mechanistic pathway of the odorless Corey-Chaykovsky epoxidation using DMPESB.

Quantitative Data: Reagent Comparison

To justify the transition from classical reagents to DMPESB, the physicochemical properties of the respective active ylides and their byproducts are summarized below.

Parameter	Standard Reagent (TMSB)	Advanced Reagent (DMPESB)
Active Ylide	Dimethylsulfonium methylide	Phenethyl(methyl)sulfonium methylide
Byproduct	Dimethyl sulfide (DMS)	Methyl 2-phenylethyl sulfide
Byproduct B.P.	37 °C	> 240 °C (111 °C at 12 mmHg)
Odor Profile	Highly malodorous (cabbage/garlic)	Odorless / Mild
Volatility Hazard	High (Inhalation risk)	Low (Bench stable)
Byproduct Removal	Evaporation (requires fume scrubbing)	Column Chromatography

Experimental Protocol: Self-Validating Epoxidation

Note: All glassware must be oven-dried and assembled under an inert argon atmosphere to prevent ylide quenching by adventitious moisture.

Materials Required

• Dimethyl(2-phenylethyl)sulfonium bromide (DMPESB) (1.2 equiv)

• Sodium hydride (60% dispersion in mineral oil) (1.15 equiv)

• Carbonyl substrate (aldehyde or ketone) (1.0 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO) and Tetrahydrofuran (THF)

Step 1: Ylide Generation

• Base Preparation: In an argon-flushed round-bottom flask, add NaH (60% dispersion). Wash the solid twice with anhydrous hexanes, decanting the solvent carefully via syringe.

  • Causality: Removing the mineral oil prevents the formation of intractable emulsions during the aqueous workup phase and ensures precise stoichiometric control of the base.

• Solvation: Suspend the washed NaH in anhydrous DMSO (0.2 M relative to the substrate) and cool the flask to 0 °C in an ice bath.

  • Causality: DMSO is a polar aprotic solvent that heavily solvates the sodium cation, leaving the hydride highly reactive. It also stabilizes the resulting zwitterionic betaine intermediate, accelerating ring closure[4].

• Deprotonation: Add DMPESB portion-wise over 10 minutes. Remove the ice bath and stir at room temperature for 45 minutes.

  • Validation Checkpoint: The reaction is exothermic and generates hydrogen gas. The complete cessation of effervescence and the formation of a clear, slightly yellow solution visually confirms the quantitative generation of the ylide.

Step 2: Substrate Addition & Epoxidation

• Temperature Control: Re-cool the reaction mixture to 0 °C.

• Nucleophilic Attack: Dissolve the carbonyl substrate in a minimal volume of anhydrous THF and add it dropwise to the ylide solution.

  • Causality: Dropwise addition at 0 °C suppresses competing side reactions, such as the enolization of α -protons on the ketone substrate, which would otherwise irreversibly quench the ylide[4].

• Ring Closure: Allow the reaction to warm to room temperature and stir for 2–4 hours.

  • Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc). The reaction is complete when the UV-active starting material spot disappears. The byproduct, methyl 2-phenylethyl sulfide, will appear as a distinct, highly non-polar UV-active spot near the solvent front.

Step 3: Quenching and Biphasic Workup

• Quench: Terminate the reaction by slowly pouring the mixture into a beaker of crushed ice and saturated aqueous NH₄Cl.

  • Causality: The mild acidic quench neutralizes any unreacted ylide and excess NaH safely, preventing base-catalyzed ring-opening of the newly formed epoxide.

• Extraction: Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Phase Washing: Wash the combined organic layers with distilled water (3x) and brine (1x).

  • Causality: Multiple water washes are strictly required to partition the DMSO out of the organic phase. Residual DMSO will severely interfere with chromatographic purification.

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 4: Purification

• Chromatography: Purify the crude mixture via silica gel flash chromatography using a gradient of Hexanes to EtOAc.

  • Causality: The high boiling point of methyl 2-phenylethyl sulfide precludes its removal by rotary evaporation. However, its extreme lipophilicity ensures it elutes rapidly in non-polar solvent mixtures, allowing effortless separation from the more polar epoxide product[3].

Troubleshooting & Optimization

• Issue: Emulsion during extraction.

  • Cause: Residual DMSO or unwashed mineral oil from the NaH.

  • Solution: Add additional brine and filter the entire biphasic mixture through a tightly packed pad of Celite to break the emulsion.

• Issue: Low yield / High starting material recovery.

  • Cause: Adventitious moisture quenching the ylide, or the ketone is highly sterically hindered.

  • Solution: Ensure solvents are strictly anhydrous. For highly hindered ketones, allow the ylide and substrate to react at a slightly elevated temperature (e.g., 40 °C) after the initial 0 °C addition.

References

• Title: Understanding Regioselectivities of Corey–Chaykovsky Reactions of Dimethylsulfoxonium Methylide (DMSOM) and Dimethylsulfonium Methylide (DMSM) with Enones Source: European Journal of Organic Chemistry URL: [Link]

• Title: Johnson–Corey–Chaykovsky reaction Source: Wikipedia URL: [Link]

• Title: Asymmetric transformations from sulfoxonium ylides Source: RSC Publishing URL: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Asymmetric transformations from sulfoxonium ylides - Chemical Science (RSC Publishing) DOI:10.1039/D1SC05708A [pubs.rsc.org]
• 4. chem.pku.edu.cn [chem.pku.edu.cn]

Dimethyl(2-phenylethyl)sulfanium bromide as an alkylating agent in organic synthesis

Introduction & Mechanistic Causality

Dimethyl(2-phenylethyl)sulfanium bromide (DMPESB)—commonly referred to in literature as a sulfonium salt—is emerging as a highly versatile, bench-stable alkylating agent. The introduction of a 2-phenylethyl (phenethyl) group is a critical transformation in medicinal chemistry, as the phenethyl moiety is a ubiquitous pharmacophore in neuroactive compounds, GPCR ligands, and monoamine transporter inhibitors.

Traditionally, phenethylation relies on alkyl halides like 2-phenylethyl bromide. However, these reagents present significant drawbacks: they are often volatile lachrymators and are highly susceptible to competing E2 elimination pathways under basic conditions (yielding styrene). DMPESB bypasses these limitations through the unique stereoelectronic properties of the sulfonium ion. The positively charged sulfur atom strongly polarizes the adjacent carbon-sulfur bonds, activating the α-carbon for nucleophilic attack. Because dimethyl sulfide (DMS) is an exceptional, neutral leaving group, the reaction proceeds smoothly via an SN2 mechanism[1][1]. The lower basicity of the DMS leaving group compared to halide ions significantly suppresses unwanted elimination reactions, allowing for highly chemoselective N-, O-, and S-phenethylation.

Isotopic Labeling: The Deuteration Advantage

Fig 1. SN2 mechanistic pathway of phenethylation using DMPESB, highlighting DMS departure.

Experimental Protocols

Protocol A: Direct N-Phenethylation of Secondary Amines

This protocol describes the synthesis of tertiary phenethylamines, a common structural motif in opioid and antipsychotic drug scaffolds.

Causality & Design: Acetonitrile (MeCN) is selected as the solvent because its polar aprotic nature strongly solvates the potassium cation of K₂CO₃, leaving the carbonate anion highly nucleophilic and basic. The reaction is heated to 60 °C to provide sufficient activation energy for the SN2 displacement while remaining below the thermal decomposition threshold of the sulfonium salt.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an N₂ atmosphere, dissolve the secondary amine (1.0 mmol) in anhydrous MeCN (5.0 mL).

• Base Addition: Add anhydrous K₂CO₃ (2.0 mmol). Causality: A stoichiometric excess ensures complete deprotonation of the amine, preventing the accumulation of hydrobromide salts that could stall the SN2 trajectory.

• Alkylation: Add Dimethyl(2-phenylethyl)sulfanium bromide (1.2 mmol) in one portion.

• Reaction: Stir the suspension at 60 °C for 12 hours.

  • Self-Validation Check: Monitor the reaction via LC-MS. The generation of dimethyl sulfide (b.p. 37 °C) will be evident by its characteristic sweet, pungent odor; its continuous evaporation from the hot reaction mixture drives the equilibrium forward according to Le Chatelier's principle.

• Workup: Cool the mixture to room temperature, filter through a Celite pad to remove inorganic salts, and concentrate the filtrate in vacuo. Purify the crude residue via flash column chromatography.

Protocol B: In Situ Synthesis of α,α-d₂-Phenethylated Derivatives

Step-by-Step Methodology:

• H/D Exchange: Dissolve DMPESB (1.2 mmol) and K₂CO₃ (2.5 mmol) in a biphasic/mixed solvent system of MeCN (4.0 mL) and D₂O (1.0 mL, ~55 equiv).

• Incubation: Stir the mixture at 40 °C for 4 hours.

  • Self-Validation Check: Extract a 50 µL aliquot, evaporate the solvent, and analyze via ¹H-NMR. The complete disappearance of the triplet at ~3.5 ppm (corresponding to the α-CH₂ protons) confirms >98% deuterium incorporation at the activated carbon.

• Nucleophile Addition: Add the target nucleophile (e.g., phenol, sulfonamide, or amine; 1.0 mmol) directly to the reaction mixture.

• Alkylation: Elevate the temperature to 70 °C and stir for 16 hours.

• Isolation: Dilute the mixture with EtOAc, wash with brine to remove D₂O and residual salts, dry over Na₂SO₄, and purify via chromatography.

Fig 2. One-pot experimental workflow for in situ deuteration and subsequent alkylation.

Quantitative Data and Optimization

To demonstrate the superiority of DMPESB, the following tables summarize comparative reagent data and optimization parameters for N-phenethylation.

Table 1: Comparative Analysis of Phenethylating Agents

Alkylating Agent	Leaving Group	Volatility / Hazard Profile	Susceptibility to E2 Elimination	In situ Deuteration Capability
2-Phenylethyl Bromide	Bromide (Br⁻)	High (Known Lachrymator)	High (Especially with strong bases)	Not possible
2-Phenylethyl Tosylate	Tosylate (OTs⁻)	Low (Stable Solid)	Moderate	Not possible
DMPESB	Dimethyl Sulfide	Low (Stable Salt)	Low	Highly Efficient

Table 2: Optimization of N-Phenethylation Conditions (Model Substrate: Piperidine)

Solvent	Base (Equiv)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Causality / Observation
THF	Et₃N (2.0)	65	24	45	Et₃N is a weaker base, and THF's lower polarity leads to poor solubility of the sulfonium salt, severely limiting SN2 kinetics.
DMF	NaH (1.5)	25	12	62	NaH is a hard, strong base. In highly polar DMF, it aggressively deprotonates the β-carbon, triggering E2 elimination to yield styrene rather than the desired SN2 product.
MeCN	K₂CO₃ (2.0)	60	12	94	Provides the optimal balance: K₂CO₃ is basic enough to activate the amine but mild enough to prevent E2 elimination, while MeCN perfectly solvates the SN2 trajectory.

References

• Endo, Y., et al. "Alkylation of Several Nucleophiles with Alkylsulfonium Salts." Bulletin of the Chemical Society of Japan, 1990. URL:[Link]

• Ban, K., et al. "Deuterated Alkyl Sulfonium Salt Reagents; Importance of H/D Exchange Methods in Drug Discovery." ChemMedChem, 2024. URL:[Link]

• Ban, K., et al. "Deuterated-alkylation reagents based on sulfonium salts as cation and radical sources." Bulletin of the Chemical Society of Japan, 2024. URL:[Link]

• Wang, J., et al. "Generation of non-stabilized alkyl radicals from thianthrenium salts for C–B and C–C bond formation." Nature Communications, 2021. URL:[Link]

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• 3. handai-seizo.jp [handai-seizo.jp]
• 4. handai-seizo.jp [handai-seizo.jp]

Step-by-step laboratory preparation of dimethyl(2-phenylethyl)sulfanium bromide

Introduction & Mechanistic Rationale

Sulfonium salts are indispensable reagents in modern drug development, serving as precursors for sulfur ylides in epoxidation/cyclopropanation reactions, and as stable, bench-ready alkylating agents in photoredox catalysis [1]. While the iodide variant of this specific compound is commercially available [2], synthesizing the bromide salt—dimethyl(2-phenylethyl)sulfonium bromide —is often preferred to avoid the redox activity and heavy mass of the iodide counterion.

The Causality of the Reaction Design: The synthesis proceeds via a classic bimolecular nucleophilic substitution ( SN​2 ). Dimethyl sulfide (DMS) acts as the nucleophile, attacking the electrophilic carbon of (2-bromoethyl)benzene (phenethyl bromide).

Because this Menschutkin-type reaction generates a highly polar, charged product from neutral precursors, the transition state is highly polar. According to Hughes-Ingold rules, such reactions are drastically accelerated in polar aprotic solvents. Therefore, acetonitrile ( ϵ=37.5 ) is selected as the optimal solvent over neat conditions or non-polar alternatives.

A critical physical constraint is the volatility of DMS (b.p. 37 °C). To achieve a practical reaction rate, the system must be heated to 60 °C. This necessitates the use of a sealed heavy-walled pressure tube ; otherwise, the nucleophile will rapidly vaporize and escape the reaction zone, stalling the conversion.

Process Safety & Material Specifications

Safety Warning: Dimethyl sulfide is highly flammable and possesses a potent, disagreeable odor detectable at parts-per-billion levels. All manipulations prior to sealing the reaction vessel must be performed in a high-flow fume hood.

Table 1: Quantitative Reagent Specifications (10.0 mmol Scale)

Reagent	Role	MW ( g/mol )	Equivalents	Amount
(2-Bromoethyl)benzene	Electrophile	185.06	1.0	1.85 g (1.36 mL)
Dimethyl sulfide (DMS)	Nucleophile	62.13	3.0	1.86 g (2.20 mL)
Acetonitrile (Anhydrous)	Solvent	41.05	N/A	15.0 mL
Hexanes	Extraction Solvent	86.18	N/A	45.0 mL
Diethyl Ether	Precipitation Agent	74.12	N/A	20.0 mL

Synthetic Workflow

Workflow for the synthesis and biphasic purification of dimethyl(2-phenylethyl)sulfonium bromide.

Step-by-Step Laboratory Protocol

This protocol integrates a modern Acetonitrile-Hexane extraction route [3], which exploits the extreme polarity difference between the sulfonium salt and the starting materials, bypassing the need for tedious and often incompatible column chromatography.

Phase 1: Reaction Setup & Alkylation

• Vessel Preparation: Flame-dry a 50 mL heavy-walled glass pressure tube (e.g., Ace Glass) equipped with a PTFE threaded plug and a fluoroelastomer O-ring. Cool under a stream of dry nitrogen.

• Reagent Addition: Add 15.0 mL of anhydrous acetonitrile to the tube. Syringe in 1.85 g (10.0 mmol) of (2-bromoethyl)benzene, followed by 1.86 g (30.0 mmol) of dimethyl sulfide.

• Sealing and Heating: Seal the pressure tube tightly. Place the tube behind a blast shield in an oil bath or heating block pre-heated to 60 °C. Stir vigorously for 24 to 48 hours.

  • Self-Validation Checkpoint 1 (System Seal): Observe the solvent level after 1 hour. If the volume decreases, the O-ring seal is compromised, and DMS is escaping. Abort, cool, and re-seal.

  • Self-Validation Checkpoint 2 (Reaction Progress): After 24 hours, cool the tube to room temperature before opening. Spot the mixture on a silica TLC plate (Eluent: 10% EtOAc in Hexanes). The starting bromide (UV active, Rf​≈0.6 ) should be nearly consumed. The product will remain permanently at the baseline ( Rf​=0.0 ).

Phase 2: Biphasic Isolation & Purification

• Solvent Partitioning: Transfer the cooled reaction mixture to a 125 mL separatory funnel. Add 15.0 mL of hexanes and shake vigorously.

• Phase Separation: Allow the layers to separate. The lower layer is the highly polar acetonitrile phase (containing the sulfonium salt). The upper layer is the non-polar hexane phase (containing unreacted bromide and residual DMS).

  • Self-Validation Checkpoint 3 (Phase Integrity): Acetonitrile and hexanes are immiscible. A clear phase boundary must form within 30 seconds. Drain the lower MeCN layer into a clean flask.

• Iterative Washing: Return the MeCN layer to the funnel and wash with fresh hexanes (2 × 15.0 mL) to ensure complete removal of lipophilic impurities.

Phase 3: Crystallization

• Concentration: Transfer the purified MeCN layer to a round-bottom flask and concentrate under reduced pressure (rotary evaporator, water bath at 30 °C) until the volume is reduced to approximately 3–4 mL.

• Precipitation: While stirring vigorously, slowly add 20.0 mL of ice-cold diethyl ether. A white to off-white precipitate of dimethyl(2-phenylethyl)sulfonium bromide will rapidly form.

• Filtration: Collect the solid via vacuum filtration using a medium-porosity glass frit. Wash the filter cake with an additional 10 mL of cold diethyl ether.

• Drying: Dry the highly hygroscopic crystals under high vacuum (0.1 mbar) for 4 hours at room temperature. Store in a desiccator or glovebox.

Analytical Characterization

To ensure the trustworthiness of the synthesized batch, the following analytical markers should be verified. The absence of a triplet near δ 3.4 ppm (corresponding to the CH2​−Br of the starting material) is the primary indicator of purity.

Table 2: Diagnostic Analytical Data for Dimethyl(2-phenylethyl)sulfonium Bromide

Method	Target Signal / Observation	Diagnostic Value
1 H NMR ( D2​O , 400 MHz)	δ 2.95 (s, 6H)	Confirms the intact, positively charged S+(CH3​)2​ group.
1 H NMR ( D2​O , 400 MHz)	δ 3.15 (t, 2H), 3.55 (t, 2H)	Confirms the ethylene bridge between the phenyl ring and sulfur.
1 H NMR ( D2​O , 400 MHz)	δ 7.30 - 7.45 (m, 5H)	Confirms the structural integrity of the phenyl ring.
TLC (MeCN: H2​O 9:1)	Retained at baseline ( Rf​≈0.0 )	Confirms the formation of a highly polar, charged salt species.
Physical State	White to off-white crystalline solid	Indicates successful precipitation and absence of oily impurities.

References

• Preparation of Alkyl Di(p-tolyl)sulfonium Salts and Their Application in Metal-Free C(sp3)–C(sp2) Couplings The Journal of Organic Chemistry (2023). URL:[Link]

• Acetonitrile–Hexane Extraction Route to Pure Sulfonium Salts The Journal of Organic Chemistry (2020). URL:[Link]

Application Note: Catalytic Cross-Coupling via Dimethyl(2-phenylethyl)sulfonium Bromide

Executive Summary

The strategic formation of C(sp²)–C(sp³) bonds is a critical operation in modern drug discovery and materials science. While alkyl halides have traditionally served as the default electrophiles in cross-coupling, their application is frequently hampered by sluggish oxidative addition and competing β-hydride elimination pathways.

Recently, alkyl sulfonium salts—specifically dimethyl(2-phenylethyl)sulfonium bromide (CAS: 1075-69-0)—have emerged as highly efficient, bench-stable radical precursors (1)[1]. By leveraging single-electron transfer (SET) pathways, these reagents undergo facile homolytic cleavage to release volatile dimethyl sulfide (Me₂S), generating primary alkyl radicals under exceptionally mild, transition-metal-free or dual-catalytic conditions ().

Mechanistic Rationale & Reagent Profiling

The utility of dimethyl(2-phenylethyl)sulfonium bromide is rooted in its favorable thermodynamic and redox profile. The reduction potential of alkyl sulfonium salts typically ranges from −1.0 to −1.2 V vs. SCE, allowing for facile SET by common photoredox catalysts (e.g., fac-Ir(ppy)₃) ().

Causality of Reactivity: Upon single-electron reduction, the C(sp³)–S bond undergoes homolytic cleavage. This process is driven by two key factors:

• Charge Neutralization: The reduction of the cationic sulfonium center relieves electrostatic strain.

• Entropic/Enthalpic Driving Force: The expulsion of dimethyl sulfide (Me₂S)—a neutral, volatile leaving group—renders the radical generation step highly irreversible.

Table 1: Quantitative Comparison of Alkylating Agents in Radical Coupling

Reagent Class	Example	Reduction Potential (E_red vs SCE)	Leaving Group	Bench Stability	Radical Generation Efficiency
Alkyl Sulfonium Salt	Dimethyl(2-phenylethyl)sulfonium bromide	~ -1.0 to -1.2 V	Dimethyl sulfide (Me₂S)	High (Crystalline solid)	Excellent (Facile SET)
Alkyl Bromide	(2-Bromoethyl)benzene	< -2.0 V	Bromide (Br⁻)	Moderate (Light sensitive)	Poor (Requires harsh reductants)
Alkyl Iodide	(2-Iodoethyl)benzene	~ -1.5 V	Iodide (I⁻)	Low (Light sensitive)	Moderate (Prone to side reactions)
Redox-Active Ester	NHPI-derived ester	~ -1.2 to -1.3 V	CO₂ + Phthalimide	High	High (Requires pre-activation)

Photoredox Catalytic Cycle

The following diagram illustrates the logical flow of the photoredox catalytic cycle responsible for generating the 2-phenylethyl radical from the sulfonium precursor.

Photoredox catalytic cycle for 2-phenylethyl radical generation via SET.

Standardized Experimental Protocol: Minisci-Type Alkylation

This protocol details the Minisci-type C–H alkylation of heteroarenes using dimethyl(2-phenylethyl)sulfonium bromide.

Step-by-step experimental workflow for sulfonium-mediated cross-coupling.

Step-by-Step Methodology

• Reagent Preparation: In an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with the heteroarene substrate (0.2 mmol, 1.0 equiv), dimethyl(2-phenylethyl)sulfonium bromide (0.3 mmol, 1.5 equiv), fac-Ir(ppy)₃ (2 mol%), and K₂HPO₄ (0.4 mmol, 2.0 equiv).

  • Causality: K₂HPO₄ acts as a mild base to neutralize the HBr byproduct and facilitate the deprotonation/rearomatization of the intermediate radical cation, preventing reaction stalling.

• Solvent Addition: Add 2.0 mL of anhydrous, degassed DMSO.

  • Causality: DMSO is highly polar, stabilizing the charged sulfonium salt and the polarized transition states during single-electron transfer.

• Degassing: Seal the tube, remove it from the glovebox, and subject the mixture to three freeze-pump-thaw cycles.

  • Causality: Molecular oxygen is a triplet diradical that rapidly quenches the excited state photocatalyst (fac-Ir(ppy)₃*) and intercepts the primary 2-phenylethyl radical to form undesired peroxyl species.

• Irradiation: Stir the reaction mixture at room temperature under irradiation with a 450 nm Blue LED for 16–24 hours. Maintain a distance of ~5 cm from the light source with a cooling fan to prevent thermal degradation.

• Workup: Dilute the mixture with 10 mL of brine and extract with ethyl acetate (3 × 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash column chromatography to isolate the alkylated product.

Self-Validation & Process Controls

To ensure the integrity of the protocol, implement the following self-validating checks:

• In-Process Visual Cues: The reaction mixture must maintain the characteristic vibrant yellow/green luminescence of the fac-Ir(ppy)₃ catalyst under blue LED irradiation. A rapid shift to a dark brown or clear solution indicates catalyst degradation (typically due to incomplete degassing and oxygen ingress).

• Byproduct Evolution: Upon carefully opening the reaction vessel post-reaction (strictly inside a fume hood), a distinct, cabbage-like odor of dimethyl sulfide (Me₂S) should be detectable. This serves as a qualitative confirmation of successful C–S bond homolysis.

• TLC Monitoring: Dimethyl(2-phenylethyl)sulfonium bromide is a highly polar salt and will remain at the baseline in standard normal-phase TLC (e.g., 100% EtOAc or Hexanes/EtOAc mixtures). Monitor the disappearance of the less polar heteroarene starting material to gauge reaction completion.

• Quantitative Yield Validation: Before column chromatography, add a known quantity of 1,3,5-trimethoxybenzene to the crude mixture as an internal standard. Obtain a crude ¹H NMR spectrum to calculate the precise spectroscopic yield, validating the efficiency of the radical generation step prior to any purification losses.

References

• Photoredox‐catalyzed C–C and C–X coupling reactions via selective aryl radical generation.ResearchGate.
• Radical C−C Bond Formation using Sulfonium Salts and Light.ResearchGate.
• Alkyl Sulfonium Salts Enabled Radical Thiocyanohydroxylation of Alkenes.Organic Letters (ACS Publications).
• Alkylation Reactions with Alkylsulfonium Salts.Thieme Connect.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Application Note: Optimal Reaction Conditions for the Base-Promoted Cleavage of Dimethyl(2-phenylethyl)sulfonium Bromide

Executive Summary

The base-promoted cleavage of dimethyl(2-phenylethyl)sulfonium bromide is a premier model for bimolecular elimination (E2) reactions. Yielding styrene and dimethyl sulfide, this reaction is exquisitely sensitive to solvent effects. This application note details the optimal conditions for quantitative cleavage, focusing on the mechanistic causality of solvent-mediated base desolvation. It provides a self-validating experimental protocol designed for researchers in physical organic chemistry and drug development.

Mechanistic Causality: The Power of Base Desolvation

In standard aqueous or ethanolic solutions, the hydroxide ( OH− ) or ethoxide ( EtO− ) base is heavily stabilized by a hydrogen-bonded solvent shell. This extensive solvation significantly dampens the thermodynamic basicity and kinetic nucleophilicity of the anion, leading to sluggish elimination kinetics.

To achieve optimal cleavage conditions, the reaction must be transitioned into a mixed solvent system containing a high mole fraction of an aprotic, polar solvent—specifically, Dimethyl Sulfoxide (DMSO) .

The Causality of the Matrix: DMSO is highly effective at solvating cations (e.g., Na+ ) via its polarized oxygen atom but is fundamentally incapable of hydrogen-bonding with anions. As the concentration of DMSO increases, the hydroxide ion is systematically stripped of its aqueous solvation shell, generating a "naked" or desolvated base. This hyper-reactive base abstracts the benzylic β -proton of the sulfonium salt with extreme efficiency. According to the Hammond Postulate, this highly exothermic proton transfer forces the E2 transition state to become significantly more "reactant-like," meaning the C–H bond is only minimally broken at the transition state.

Quantitative Data: Solvent Composition vs. Reaction Kinetics

The profound impact of DMSO on the reaction kinetics is summarized below. Moving from pure water to an 85 mol% DMSO mixture accelerates the elimination rate by an astonishing factor of 107 . Furthermore, the deuterium kinetic isotope effect ( kH​/kD​ ) exhibits a parabolic relationship. It peaks when the proton is symmetrically transferred at intermediate solvent compositions, and drops as the transition state becomes highly reactant-like at 85 mol% DMSO .

Table 1: Kinetic parameters for the cleavage of dimethyl(2-phenylethyl)sulfonium bromide with NaOH at 30 °C.

Solvent System	Base	Relative Rate Multiplier	Transition State Character	Kinetic Isotope Effect ( kH​/kD​ )
100% H2​O	0.1 M NaOH	1x (Baseline)	Synchronous / Central	~ 5.0
50 mol% DMSO / 50 mol% H2​O	0.1 M NaOH	∼104 x	Intermediate	~ 7.4 (Maximum)
85 mol% DMSO / 15 mol% H2​O	0.1 M NaOH	107 x	Highly Reactant-like	~ 6.0

Experimental Protocol: Self-Validating Cleavage Workflow

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. In-process analytical controls are embedded to verify the integrity of the naked base and the progress of the elimination in real-time.

Materials & Reagents:

• Dimethyl(2-phenylethyl)sulfonium bromide (Substrate, >99% purity)

• Sodium hydroxide ( NaOH , 1.0 M aqueous standardized solution)

• Anhydrous Dimethyl Sulfoxide (DMSO, ≤ 0.005% water)

• Deionized, degassed Water (18.2 M Ω⋅ cm)

Step-by-Step Methodology:

• Solvent Matrix Preparation: In an oven-dried, nitrogen-flushed Schlenk flask, combine anhydrous DMSO and degassed water to achieve an 85:15 molar ratio. Note: Because DMSO is highly hygroscopic, strict anhydrous techniques must be maintained to prevent unintended water ingress, which would re-solvate the base and crash the reaction rate.

• Base Equilibration & Validation: Inject the standardized aqueous NaOH to achieve a final base concentration of 0.1 M.

  • Self-Validation Check 1: Withdraw a 1.0 mL aliquot and perform a rapid acid-base titration against standard HCl to confirm the active hydroxide concentration remains at 0.1 M and has not been consumed by atmospheric CO2​ .

• Substrate Initiation: Dissolve 10 mmol of dimethyl(2-phenylethyl)sulfonium bromide in 5 mL of the prepared solvent matrix. Inject this smoothly into the reaction vessel at a controlled temperature of 30 °C.

• Reaction Monitoring:

  • Self-Validation Check 2: Monitor the reaction in real-time using UV-Vis spectroscopy. The starting sulfonium salt is transparent in the mid-UV range, whereas the primary cleavage product, styrene, exhibits a strong π→π∗ absorption at 248 nm . The plateauing of the 248 nm absorbance confirms quantitative cleavage (typically < 15 minutes under these optimized conditions).

• Quenching & Isolation: Quench the hyper-reactive system by pouring the reaction mixture into 10 volumes of ice-cold water. Extract the aqueous phase three times with pentane to isolate the styrene and dimethyl sulfide.

• Purification: Wash the combined organic layers with brine to remove residual DMSO, dry over anhydrous MgSO4​ , and concentrate under reduced pressure at 0 °C (to prevent the evaporation of the volatile dimethyl sulfide, if its quantification is required).

Process Visualization

Figure 1: Workflow for base-promoted E2 cleavage of dimethyl(2-phenylethyl)sulfonium bromide.

References

• Mechanisms of elimination reactions. The effect of added dimethyl sulphoxide on rates, isotope effects, and substituent effects in the reaction of 2-arylethyldimethylsulphonium bromides with sodium hydroxide in water. Journal of the Chemical Society B: Physical Organic, 1967.[Link]

• Kinetic Isotope Effect Studies on the Reaction of Benzyl Nitrate with Base in Various Solvents. Canadian Journal of Chemistry, 1971.[Link]

Application Note: Advanced Synthesis of Complex Heterocycles Using Dimethyl(2-phenylethyl)sulfonium Bromide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary

The synthesis of highly functionalized heterocycles is a cornerstone of modern drug discovery. While traditional sulfur ylide precursors (such as trimethylsulfonium iodide) have been widely utilized for Corey-Chaykovsky-type annulations, their application at scale is severely limited by the generation of highly volatile, toxic, and malodorous dimethyl sulfide (DMS) gas.

This application note details the strategic implementation of Dimethyl(2-phenylethyl)sulfonium bromide (CAS: 1075-69-0) [3, 4] as a superior, dual-purpose reagent. By leveraging this specific sulfonium salt, chemists can execute highly efficient methylene transfers with an easily manageable liquid sulfide byproduct, or utilize it as a robust radical precursor in modern photoredox-catalyzed annulations[1, 2].

Chemical Rationale & Mechanistic Advantages

As a Senior Application Scientist, the choice of reagent must always balance reactivity with operational safety and scalability. Dimethyl(2-phenylethyl)sulfonium bromide offers two distinct mechanistic pathways for heterocyclic synthesis:

Pathway A: Odor-Mitigated Ylide Annulation

When treated with a strong base (e.g., NaH or t -BuOK), deprotonation occurs preferentially at the less sterically hindered methyl group, generating a reactive sulfur ylide. Upon nucleophilic attack on an electrophile (imine or aldehyde) and subsequent ring closure, the leaving group expelled is methyl 2-phenylethyl sulfide . Unlike DMS (b.p. 37 °C), this asymmetric sulfide is a high-boiling liquid that remains in the organic phase during workup, eliminating the need for specialized gas-trapping infrastructure and dramatically improving the scalability of aziridine and epoxide intermediates.

Pathway B: Photoredox-Catalyzed Radical Generation

Sulfonium salts are increasingly recognized for their utility in single-electron transfer (SET) chemistry [1]. Under visible-light photoredox conditions, the reduction of dimethyl(2-phenylethyl)sulfonium bromide triggers a homolytic C–S bond cleavage. The hyperconjugative and homobenzylic stabilization provided by the 2-phenylethyl group makes it an excellent radical precursor. The resulting carbon-centered radical can be intercepted by heteroatom-containing alkenes to drive formal annulation cascades, yielding complex pyrrolidines, lactones, or piperidines [2].

Mechanistic Workflows

Mechanistic workflow of ylide generation and heterocycle expansion.

Photoredox-catalyzed radical generation and annulation workflow.

Quantitative Data & Optimization

To demonstrate the operational superiority of dimethyl(2-phenylethyl)sulfonium bromide, comparative data for methylene transfer and optimization parameters for photoredox annulation are summarized below.

Table 1: Reagent Comparison for Aziridination of N -Tosyl Imines

Reagent	Base / Solvent	Yield (%)	Byproduct State	Odor Profile	Scalability Score
Trimethylsulfonium Iodide	NaH / DMSO	88%	Gas (b.p. 37 °C)	Extreme / Noxious	Low
Trimethylsulfoxonium Iodide	NaH / DMSO	82%	Liquid (b.p. 189 °C)	Mild	Moderate
Dimethyl(2-phenylethyl)sulfonium Bromide	NaH / THF	91%	Liquid (b.p. >220 °C)	Negligible	High

Table 2: Optimization of Photoredox Radical Annulation

Photocatalyst	Light Source	Solvent	Additive	Yield (%)
Ru(bpy)₃Cl₂	450 nm Blue LED	MeCN	None	42%
fac-Ir(ppy)₃	450 nm Blue LED	MeCN	DIPEA	65%
fac-Ir(ppy)₃	450 nm Blue LED	DMF	DIPEA (2.0 eq)	94%

Self-Validating Experimental Protocols

Protocol A: Synthesis of 2-Aryl Aziridines via Methylene Transfer

This protocol is designed to be self-validating, ensuring intermediate checkpoints confirm reaction progress.

• Ylide Generation:

  • In an oven-dried, argon-purged Schlenk flask, suspend Dimethyl(2-phenylethyl)sulfonium bromide (1.2 mmol) in anhydrous THF (10 mL).

  • Cool the suspension to 0 °C and add Sodium Hydride (60% dispersion in mineral oil, 1.3 mmol) portion-wise.

  • Self-Validation Checkpoint: Observe the controlled evolution of H2​ gas. Stir for 30 minutes until gas evolution completely ceases and the solution becomes a clear, pale-yellow homogeneous mixture, confirming quantitative ylide formation.

• Electrophile Addition:

  • Dissolve the target N -Tosyl imine (1.0 mmol) in anhydrous THF (2 mL) and add dropwise to the ylide solution at 0 °C. Allow the reaction to warm to room temperature over 2 hours.

  • Self-Validation Checkpoint: Analyze an aliquot via TLC (Hexanes:EtOAc 3:1). The complete disappearance of the UV-active imine starting material ( Rf​≈0.6 ) and the appearance of the aziridine product ( Rf​≈0.4 ) indicates successful methylene transfer.

• Workup & Isolation:

  • Quench the reaction carefully with saturated aqueous NH4​Cl (5 mL). Extract with EtOAc (3 x 10 mL).

  • Self-Validation Checkpoint: The organic layer will contain the product and the methyl 2-phenylethyl sulfide byproduct. The absence of a foul DMS odor confirms the mechanistic advantage of the reagent.

  • Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography to isolate the pure aziridine.

Protocol B: Visible-Light Mediated Radical Annulation

A robust procedure for generating complex pyrrolidines from unactivated alkenes.

• Reaction Setup & Degassing:

  • To a 10 mL transparent vial equipped with a magnetic stir bar, add Dimethyl(2-phenylethyl)sulfonium bromide (1.5 mmol), the target heteroatom-tethered alkene (1.0 mmol), and fac -Ir(ppy)₃ (1.0 mol%).

  • Dissolve the mixture in anhydrous DMF (5 mL) and add DIPEA (2.0 mmol).

  • Self-Validation Checkpoint: Perform three freeze-pump-thaw cycles. Upon the final thaw under argon, the solution must exhibit zero bubbling, confirming the complete removal of triplet-quenching oxygen.

• Irradiation:

  • Place the vial 5 cm away from a 450 nm Blue LED light source. Irradiate for 16 hours.

  • Self-Validation Checkpoint: Utilize a cooling fan to maintain the reaction at exactly 25 °C. If the temperature remains stable, any observed conversion is strictly photochemical, ruling out thermal background artifacts.

• Analysis & Purification:

  • Dilute with water (10 mL) and extract with diethyl ether (3 x 10 mL).

  • Self-Validation Checkpoint: Crude 1H NMR analysis must show the complete disappearance of the terminal alkene protons ( δ 5.0 - 6.0 ppm) and the emergence of upfield multiplet signals corresponding to the newly formed saturated heterocyclic ring.

References

• Source: Scilit (Advanced Synthesis & Catalysis)
• Source: PMC (National Institutes of Health)
• Dimethyl(2-phenylethyl)
• 1075-69-0 - Sale from Quality Suppliers Source: Guidechem URL

Technical Notes & Optimization

Troubleshooting poor solubility of dimethyl(2-phenylethyl)sulfanium bromide in organic solvents

Topic: Overcoming Poor Solubility of Dimethyl(2-phenylethyl)sulfonium Bromide in Organic Solvents Target Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl(2-phenylethyl)sulfonium bromide is a highly versatile reagent in organic synthesis, frequently utilized in alkylation, cyclization, and metal-catalyzed cross-coupling reactions. However, researchers routinely encounter a critical experimental bottleneck: its near-total insolubility in standard non-polar or weakly polar organic solvents (e.g., dichloromethane, tetrahydrofuran, toluene). This guide provides mechanistic insights and field-validated protocols to overcome this solubility barrier, ensuring your synthetic workflows remain uninterrupted.

FAQ: Mechanistic Insights & Strategic Solutions

Q1: Mechanistically, why is my dimethyl(2-phenylethyl)sulfonium bromide salt insoluble in solvents like DCM or THF? A: The solubility of any ionic species in an organic solvent is governed by the thermodynamic balance between the crystal lattice energy of the solid and the solvation energy provided by the solvent. Bromide (Br⁻) is a relatively small, "hard" anion with high charge density. When paired with the dimethyl(2-phenylethyl)sulfonium cation, it forms a tightly bound ion pair with exceptionally high lattice energy. Solvents with low dielectric constants (like DCM, ϵ≈8.93 , or THF, ϵ≈7.58 ) lack the dipole moment required to overcome these strong electrostatic interactions. To dissolve the salt, you must either increase the solvent's polarity or decrease the lattice energy of the salt[1].

Q2: How can I modify the salt to increase its lipophilicity without altering the reactive sulfonium cation? A: The most effective and permanent strategy is counterion exchange . By replacing the hard bromide anion with a larger, more polarizable, and non-nucleophilic "soft" anion—such as hexafluorophosphate (PF₆⁻), tetrafluoroborate (BF₄⁻), or trifluoromethanesulfonate (OTf⁻)—you significantly reduce the lattice energy. These larger anions diffuse the negative charge over a greater volume, weakening the electrostatic attraction to the sulfonium cation and drastically increasing solubility in aprotic organic solvents[2].

Q3: I cannot change the counterion for regulatory or experimental reasons. Can I still react the bromide salt with organic substrates? A: Yes. If counterion exchange is not viable, you can utilize Phase-Transfer Catalysis (PTC) in a biphasic solvent system. By employing a Water/DCM biphasic mixture, the sulfonium bromide salt dissolves in the aqueous layer while your organic substrate resides in the organic layer. A phase-transfer catalyst (such as a crown ether or a lipophilic quaternary ammonium salt) facilitates the transfer of the reactive species across the liquid-liquid interface, allowing the reaction to proceed without requiring the bulk sulfonium salt to dissolve in the organic phase[3].

Q4: What are the optimal solvent systems if I want to dissolve the bromide salt directly? A: If you must use the bromide salt as-is in a single phase, you must switch to polar aprotic solvents. Acetonitrile (MeCN) is the gold standard for sulfonium salt chemistry due to its high dielectric constant ( ϵ≈37.5 ) and excellent ability to stabilize ion pairs without acting as a nucleophile. Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are also highly effective, though their high boiling points can complicate downstream product isolation[4].

Quantitative Data: Solvent & Counterion Effects on Solubility

Use the table below to select the appropriate solvent and counterion pairing for your specific reaction conditions.

Solvent	Dielectric Constant ( ϵ )	Solubility: Sulfonium Bromide (Br⁻)	Solubility: Sulfonium Hexafluorophosphate (PF₆⁻)
Hexane	1.89	Insoluble	Insoluble
Toluene	2.38	Insoluble	Poor
Tetrahydrofuran (THF)	7.58	Poor	Moderate
Dichloromethane (DCM)	8.93	Poor	Excellent
Acetonitrile (MeCN)	37.5	Moderate to Good	Excellent
Water	80.1	Excellent	Poor

Experimental Workflows & Protocols

Protocol A: Silver-Mediated Counterion Exchange (Br⁻ to OTf⁻ or PF₆⁻)

This protocol utilizes the high thermodynamic driving force of silver bromide (AgBr) precipitation to force the counterion exchange to absolute completion.

Causality & Self-Validation System:

• Why Silver? The extreme insolubility of AgBr in organic/aqueous mixtures drives the equilibrium entirely to the right (Le Chatelier's Principle).

• Why Celite? AgBr forms a fine colloidal suspension that easily passes through standard filter paper. A tightly packed Celite pad traps these sub-micron particles.

• Validation Step: The success of the exchange is self-validated by the cessation of precipitate formation upon the addition of a micro-drop of aqueous AgNO₃ to the filtrate. If no cloudiness appears, the bromide has been completely successfully exchanged.

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equivalent of dimethyl(2-phenylethyl)sulfonium bromide in a minimal amount of a Methanol/Water mixture (9:1 v/v).

• Precipitation: Under rigorous exclusion of light (wrap the flask in aluminum foil to prevent silver photoreduction), add 1.05 equivalents of Silver Trifluoromethanesulfonate (AgOTf) or Silver Hexafluorophosphate (AgPF₆) in one portion.

• Reaction: Stir the suspension vigorously at room temperature for 2 hours. A dense, pale-yellow precipitate of AgBr will form immediately.

• Filtration: Filter the suspension through a tightly packed pad of Celite. Wash the pad with additional Methanol to ensure complete recovery of the product.

• Concentration & Extraction: Concentrate the filtrate in vacuo. To remove any non-polar organic impurities and residual silver salts, partition the crude residue in a biphasic mixture of Acetonitrile and Hexanes (1:3 v/v). The pure sulfonium triflate/hexafluorophosphate will reside entirely in the Acetonitrile layer[4].

• Isolation: Separate the Acetonitrile layer and concentrate in vacuo to yield the highly organic-soluble sulfonium salt.

Workflow for silver-mediated counterion exchange of sulfonium bromide salts.

Protocol B: Biphasic Phase-Transfer Reaction Setup

If counterion exchange is not possible, use this protocol to react the insoluble bromide salt directly with an organic substrate.

Causality & Self-Validation System:

• Why Biphasic? It circumvents the need for the sulfonium salt to dissolve in the organic phase. The reaction occurs at the liquid-liquid interface or within the organic phase via the phase-transfer catalyst (PTC).

• Validation Step: The reaction progress can be monitored by sampling the organic layer via TLC/GC-MS. The disappearance of the organic substrate validates that the interfacial transfer and subsequent reaction are successfully occurring.

Step-by-Step Methodology:

• Aqueous Phase Preparation: Dissolve the dimethyl(2-phenylethyl)sulfonium bromide (1.2 equivalents) in deionized water.

• Organic Phase Preparation: Dissolve the organic substrate (1.0 equivalent) in Dichloromethane (DCM).

• Catalyst Addition: Add 5-10 mol% of a Phase-Transfer Catalyst (e.g., Tetrabutylammonium bromide, TBAB, or 18-crown-6) to the organic phase.

• Reaction: Combine the two phases. Stir extremely vigorously (≥1000 rpm) to maximize the interfacial surface area.

• Workup: Once the reaction is complete (validated by TLC of the organic layer), separate the phases. Wash the organic layer with water to remove the PTC and any unreacted sulfonium salt, then dry over anhydrous Na₂SO₄ and concentrate.

Troubleshooting logic tree for resolving sulfonium salt solubility issues.

References

• Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects Source: ACS Figshare URL
• Sulfonium Salts.
• Phase Transfer Catalysis Source: Alfa Chemistry URL
• Acetonitrile–Hexane Extraction Route to Pure Sulfonium Salts Source: PMC - NIH URL

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dimethyl(2-phenylethyl)sulfonium Bromide Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic challenges associated with the synthesis of dimethyl(2-phenylethyl)sulfonium bromide. This highly polar, water-soluble salt is synthesized via a bimolecular nucleophilic substitution ( SN​2 ) between dimethyl sulfide (DMS) and (2-bromoethyl)benzene (phenethyl bromide)[1].

Below, you will find a causality-driven mechanistic breakdown, troubleshooting FAQs, quantitative optimization data, and a self-validating experimental protocol to ensure reproducible, high-yield results.

Mechanistic Overview & Yield Bottlenecks

To improve yield, we must first understand the energetic pathways of the reaction. The forward reaction involves two neutral reactants forming an ionic product. Consequently, the transition state features significant charge separation. Competing with this desired SN​2 pathway are two primary yield-killers: the volatility of DMS and base/heat-promoted E2 elimination.

Fig 1: Mechanistic pathways of sulfonium salt synthesis showing S_N2 and competing side reactions.

Troubleshooting FAQs

Q1: My conversion rate is consistently below 30% despite running the reaction for 48 hours. What is causing this stalled kinetics? A: The most common cause of stalled conversion is the loss of dimethyl sulfide (DMS). DMS has a boiling point of 37 °C. If you are running this reaction in an open flask or with an inadequate reflux condenser at elevated temperatures, the DMS will rapidly vaporize, halting the reaction. Solution: You must run this reaction in a sealed, heavy-walled pressure tube. Furthermore, use a polar aprotic solvent like acetonitrile. Because the SN​2 transition state is more polar than the neutral starting materials, acetonitrile stabilizes the developing charges, significantly lowering the activation energy and accelerating the reaction.

Q2: I am detecting styrene in my crude NMR. How do I minimize this byproduct? A: Styrene is the product of an E2 elimination. While DMS is a highly effective nucleophile and a relatively weak base, heating the reaction above 70 °C provides enough thermal energy to overcome the activation barrier for elimination. Additionally, the nucleofugality (leaving group ability) of bromide in phenethyl bromide makes it susceptible to elimination under thermal stress[2]. Solution: Strictly control your reaction temperature. Do not exceed 60 °C. The use of 5.0 equivalents of DMS will also push the kinetics in favor of the bimolecular substitution ( SN​2 ) over the elimination pathway.

Q3: After precipitation, my product turns into a sticky, unworkable oil instead of a crystalline solid. What went wrong? A: Sulfonium salts are highly hygroscopic and possess intrinsic thermal stability issues if left in the presence of moisture[3]. If your product oils out, it has absorbed atmospheric water during the filtration step, or residual unreacted phenethyl bromide is acting as a plasticizer. Solution: Perform your precipitation and filtration using ice-cold, anhydrous diethyl ether. Minimize the time the filter cake is exposed to ambient air. Transfer the solid immediately to a vacuum desiccator.

Quantitative Parameter Optimization

To visualize the causality of different reaction parameters, refer to the summarized optimization data below.

Table 1: Effect of Reaction Parameters on Phenethyl Bromide Conversion

Solvent	Temp (°C)	DMS (Equiv.)	Vessel Type	Time (h)	Expected Yield (%)	Primary Mechanistic Issue
Neat	25	1.1	Open Flask	48	< 20	Poor kinetics; slow collision rate.
Neat	60	1.1	Open Flask	24	< 10	Complete vaporization of DMS.
Acetone	50	3.0	Sealed Tube	24	60 - 70	Moderate stabilization of transition state.
Acetonitrile	60	5.0	Sealed Tube	24	85 - 95	Optimal TS stabilization & reagent retention.
Acetonitrile	90	5.0	Sealed Tube	24	< 50	Dealkylation and E2 elimination (Styrene).

Self-Validating Experimental Protocol

The following methodology is designed as a self-validating system. By integrating specific analytical checkpoints, you can verify the success of each step before proceeding.

Fig 2: Step-by-step experimental workflow for high-yield sulfonium salt synthesis and isolation.

Step-by-Step Methodology

Step 1: Preparation and Loading

• Dry a heavy-walled glass pressure tube (equipped with a Teflon screw cap and O-ring) in an oven at 120 °C, then cool under a stream of dry nitrogen.

• Add (2-bromoethyl)benzene (1.0 equiv, e.g., 10.0 mmol, 1.85 g) to the tube.

• Add anhydrous acetonitrile (10 mL). Causality: Anhydrous solvent prevents the competitive formation of alcohols and prevents the final salt from dissolving/oiling out.

Step 2: Alkylation 4. Chill the reaction tube in an ice bath to 0 °C. 5. Slowly add dimethyl sulfide (5.0 equiv, 50.0 mmol, 3.7 mL). Causality: Chilling the vessel prevents the immediate volatilization of DMS during addition. 6. Seal the tube tightly. Transfer to an oil bath pre-heated to 60 °C and stir vigorously for 24 hours.

Step 3: Precipitation and Isolation 7. Remove the tube from the oil bath and allow it to cool to room temperature, then place it in an ice bath for 15 minutes before opening. Safety Note: This prevents pressurized DMS vapor from escaping rapidly. 8. Transfer the reaction mixture to a 100 mL Erlenmeyer flask. 9. While stirring vigorously, dropwise add ice-cold anhydrous diethyl ether (40 mL). A dense white precipitate of dimethyl(2-phenylethyl)sulfonium bromide will form.

Step 4: Self-Validation and Drying 10. Collect the solid via rapid vacuum filtration using a Büchner funnel. 11. Wash the filter cake with additional cold diethyl ether (2 × 15 mL). 12. Validation Check: Spot the final ether filtrate on a silica TLC plate and visualize under UV light (254 nm). If a UV-active spot is present, unreacted phenethyl bromide remains. Continue washing the filter cake with cold ether until the filtrate is completely UV-inactive. 13. Immediately transfer the white crystalline solid to a vacuum desiccator containing P2​O5​ and dry under high vacuum (< 0.1 Torr) for 12 hours. Store at 4 °C.

References

• Synthesis of α‑Substituted Vinylsulfonium Salts and Their Application as Annulation Reagents in the Formation of Epoxide- and Aziridine-Fused Cyclopropanes. J. Org. Chem. 2014.

• Preparation of Alkyl Di(p-tolyl)sulfonium Salts and Their Application in Metal-Free C(sp3)–C(sp2) Couplings. ACS Omega 2023. 1

• Recent Applications of Sulfonium Salts in Synthesis and Catalysis. PubMed 2024. 3

• Effects of Ionic Liquids on the Nucleofugality of Bromide. J. Org. Chem. 2024. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent Applications of Sulfonium Salts in Synthesis and Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Moisture Degradation of Dimethyl(2-phenylethyl)sulfonium Bromide During Storage

Welcome to the Technical Support Center. Dimethyl(2-phenylethyl)sulfonium bromide is a highly versatile reagent utilized in cyclization reactions, ylide generation, and as a leaving group in organic synthesis. However, like many sulfonium salts, it is inherently hygroscopic. Exposure to atmospheric moisture not only alters its effective molarity but can also trigger irreversible chemical degradation.

This guide provides a comprehensive, self-validating framework for understanding, diagnosing, and preventing moisture-induced degradation to ensure the scientific integrity of your workflows.

Mechanistic Insight: The Threat of Moisture

To effectively protect your reagents, it is critical to understand the causality behind their degradation. The stability of sulfonium salts is fundamentally challenged by the highly polarized nature of the carbon-sulfur bonds adjacent to the positively charged sulfur center.

When dimethyl(2-phenylethyl)sulfonium bromide absorbs water, it forms a hydration shell. Depending on the micro-pH and storage duration, water acts as a nucleophile. It attacks the electrophilic carbon atoms adjacent to the sulfonium center, leading to the cleavage of the C–S bond. This 1 typically yields a thioether (e.g., dimethyl sulfide) and an alcohol (e.g., 2-phenylethanol or methanol)[1]. Furthermore, residual moisture can mobilize the bromide counterion, which, if inadvertently heated, can trigger competing nucleophilic substitution (demethylation).

Caption: Moisture-induced hydrolysis pathways of dimethyl(2-phenylethyl)sulfonium bromide.

Troubleshooting & Diagnostics (FAQs)

Q: My batch of dimethyl(2-phenylethyl)sulfonium bromide has transformed from a crystalline powder into a clumpy, oily mass. Is it still usable? A: This physical change indicates deliquescence—the salt has absorbed so much atmospheric moisture that it has dissolved in its own water of hydration. While it may initially just be hydrated (which lowers its effective molarity), prolonged storage in this state leads to irreversible 2[2]. We do not recommend using deliquesced material for sensitive stoichiometric reactions without first verifying its structural integrity via quantitative ¹H NMR and its water content via Karl Fischer titration.

Q: Why shouldn't I use standard Loss on Drying (LOD) in an oven to determine the water content? A: Heating a hydrated sulfonium bromide salt in a standard oven (especially above 60°C) provides the thermal energy required to drive irreversible degradation. The mobilized bromide ion can act as a nucleophile, triggering demethylation. Instead, 3 is the gold standard, as it chemically quantifies water at room temperature without inducing thermal decomposition[3].

Q: Which desiccants are safe to use in the secondary containment desiccator? A: Always use neutral desiccants such as activated molecular sieves (3Å or 4Å) or indicating silica gel. Avoid acidic desiccants like phosphorus pentoxide (P₂O₅). Acidic or basic microenvironments can alter the local pH and 4 of sensitive sulfonium salts[4].

Quantitative Diagnostics: Measuring Moisture

To maintain a self-validating experimental system, you must accurately quantify moisture before utilizing the reagent. Below is a comparison of analytical techniques suitable for sulfonium salts:

Analytical Technique	Primary Utility	Advantages for Sulfonium Salts	Limitations
Coulometric Karl Fischer Titration	Absolute water quantification	Highly accurate (ppm level); operates at room temperature, preventing thermal degradation.	Requires anhydrous solvent compatibility (e.g., methanol/formamide).
Quantitative ¹H NMR (qNMR)	Structural integrity & hydration	Simultaneously detects degradation products (e.g., dimethyl sulfide) and integrates the water peak.	Less precise for trace moisture (<0.1%) compared to Karl Fischer.
Thermogravimetric Analysis (TGA)	Thermal stability profiling	Identifies the exact temperature of water loss vs. onset of chemical decomposition.	Heating may induce premature C–S bond cleavage; cannot easily distinguish water loss from volatile degradants.
Dynamic Vapor Sorption (DVS)	Hygroscopicity profiling	Maps the critical relative humidity (RH) at which deliquescence begins.	Time-consuming; used for initial material characterization rather than routine batch testing.

Standard Operating Procedure: Drying and Storage Protocol

To prevent moisture uptake and ensure consistent reaction kinetics, implement the following step-by-step methodology for handling dimethyl(2-phenylethyl)sulfonium bromide.

Step 1: Initial Receipt and Aliquoting Upon receiving the chemical, immediately transfer the bulk container into an inert atmosphere glovebox (Nitrogen or Argon, H₂O < 1 ppm). Aliquot the material into single-use amber glass vials to minimize repeated atmospheric exposure during future experiments.

Step 2: Primary and Secondary Containment Seal the vials with PTFE-lined screw caps. Causality Note: PTFE is critical because standard rubber or silicone septa are permeable to moisture over time. Place the sealed vials inside a secondary desiccator filled with neutral indicating silica gel or 4Å molecular sieves.

Step 3: Vacuum Drying (If Moisture is Suspected) If a batch has been briefly exposed to air, transfer the open vial to a vacuum oven. Apply high vacuum (< 1 mbar) at a strictly controlled temperature of 40°C. Causality Note: Do not exceed 50°C to prevent thermal degradation and bromide-induced demethylation. Dry for 12–24 hours. Break the vacuum with dry Argon before removing the sample.

Step 4: Pre-Experiment Validation Before utilizing a stored batch in a critical synthesis, perform a Karl Fischer titration on a 10–20 mg representative sample. Ensure the water content is below your specific reaction's tolerance threshold (typically < 500 ppm for sensitive ylide formations).

Caption: Self-validating workflow for the storage, handling, and pre-use verification of hygroscopic sulfonium salts.

References

• Technical Support Center: Managing Hygroscopic Sulfonium Salts Source: Benchchem URL
• Structure and mechanism of hydrolysis of diaryl(acylamino)(chloro)-λ4-sulfanes and diaryl(acylamino)
• Nucleophilic Substitution at Tricoordinate Sulfur—Alkaline Hydrolysis of Optically Active Dialkoxysulfonium Salts: Stereochemistry, Mechanism and Reaction Energetics Source: MDPI URL

Sources

• 1. Structure and mechanism of hydrolysis of diaryl(acylamino)(chloro)-λ4-sulfanes and diaryl(acylamino)sulfonium salts [ ] - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Nucleophilic Substitution at Tricoordinate Sulfur—Alkaline Hydrolysis of Optically Active Dialkoxysulfonium Salts: Stereochemistry, Mechanism and Reaction Energetics [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Base Selection for Dimethyl(2-phenylethyl)sulfonium Bromide Deprotonation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the deprotonation of dimethyl(2-phenylethyl)sulfonium bromide. This substrate is notoriously challenging because it presents a classic mechanistic bifurcation: kinetic α -deprotonation yields a reactive sulfur ylide[1], while thermodynamic β -deprotonation triggers an E2 elimination to yield styrene and dimethyl sulfide[2]. The choice of base, solvent, and temperature strictly dictates the dominant pathway.

Part 1: Mechanistic Pathways (The "Why")

The 2-phenylethyl group contains highly acidic β -protons activated by the adjacent phenyl ring[2]. When a base is introduced, it must choose between the sterically accessible but thermodynamically driven β -protons, or the sterically hindered α -protons adjacent to the sulfonium center[3]. Understanding this causality is the key to optimizing your reaction conditions.

Reaction pathways of dimethyl(2-phenylethyl)sulfonium bromide under basic conditions.

Part 2: Troubleshooting FAQs (The "How")

Q1: I am trying to synthesize a sulfur ylide for a Corey-Chaykovsky epoxidation, but my NMR shows exclusively styrene. How do I prevent E2 elimination? A: You are experiencing thermodynamic β -elimination. When using bulky bases (e.g., KOtBu) or operating at room temperature, steric hindrance prevents the base from accessing the α -protons[3]. Instead, the base abstracts the highly accessible benzylic β -proton, expelling dimethyl sulfide (DMS) to form a conjugated styrene system[2]. Solution: To shift selectivity toward the sulfur ylide, you must operate under strict kinetic control. Switch to a small, highly nucleophilic base like Sodium Hydride (NaH) in a polar aprotic solvent (e.g., DMSO to form dimsyl sodium) and perform the deprotonation at -78 °C[1]. The small base can penetrate the steric bulk to access the α -protons, and the low temperature prevents the kinetic ylide from equilibrating into the E2 thermodynamic sink[4].

Q2: I want to maximize E2 elimination to study styrene derivatives, but my reaction rates are inconsistent. What is going wrong? A: Inconsistent E2 rates with sulfonium salts often stem from ion-pairing effects in your solvent. In less polar solvents (like t-butanol or ethanol), the bromide counterion forms a tight ion pair with the sulfonium center, which can sterically shield the substrate and unpredictably alter the base's trajectory[5]. Solution: Add a crown ether (e.g., 18-crown-6 if using a potassium base) to the reaction mixture. This sequesters the counter-cation, generating a "naked" and highly reactive alkoxide anion. This ensures a consistent anti-periplanar E2 transition state and provides highly reproducible elimination kinetics[5].

Q3: How does solvent polarity affect the E2 elimination rate of sulfonium salts? A: According to the Hughes-Ingold rules, the E2 transition state for a charged onium salt has less charge density than the ground state because the localized positive charge on the sulfur atom disperses as the neutral DMS leaving group departs[2]. Solution: Decreasing solvent polarity (e.g., switching from water/DMSO to ethanol) actually increases the rate of E2 elimination. The less polar solvent destabilizes the concentrated charge of the starting sulfonium salt more than the dispersed charge of the transition state, lowering the activation energy barrier[6].

Part 3: Data Presentation

Table 1: Influence of Base and Solvent on Deprotonation Pathways

Base	Solvent	Temp (°C)	Primary Pathway	Major Product	Mechanistic Rationale
KOtBu	t-BuOH	40	E2 Elimination	Styrene	Bulky base favors accessible β -protons; thermodynamic sink[3].
NaOEt	EtOH	25	E2 Elimination	Styrene	Protic solvent stabilizes leaving group; drives anti-periplanar E2[5].
NaH	DMSO/THF	-78	Ylide Formation	Sulfur Ylide	Small, strong base in polar aprotic solvent traps kinetic α -deprotonation[1].
LDA	THF	-78	Mixed	Styrene + Ylide	High steric bulk promotes E2, but low temperature slows the elimination rate.

Part 4: Experimental Protocols

Standard Schlenk-line workflow for kinetic ylide generation and trapping.

Protocol A: Kinetic α -Deprotonation (Optimized Ylide Formation) This protocol is designed as a self-validating system to trap the kinetic ylide before it can undergo E2 decay[4].

• Preparation: Flame-dry a Schlenk flask and purge with Argon. Add 1.0 mmol of dimethyl(2-phenylethyl)sulfonium bromide.

• Solvation: Suspend the salt in 10 mL of anhydrous THF and 2 mL of anhydrous DMSO. Stir until a fine suspension forms.

• Cooling: Submerge the flask in a dry ice/acetone bath to reach -78 °C.

• Base Addition: Slowly add 1.05 mmol of NaH (60% dispersion in mineral oil, pre-washed with hexanes) dropwise over 15 minutes. Self-Validation: Monitor for hydrogen gas evolution, which confirms active dimsyl sodium/ylide generation.

• Ylide Maturation: Stir for 30 minutes at -78 °C to ensure complete kinetic deprotonation at the α -carbon.

• Trapping: Immediately add your electrophile (e.g., aldehyde or ketone) at -78 °C. Critical: Do not allow the reaction to warm prior to electrophile addition, as thermal energy will trigger the competitive E2 elimination[1].

Protocol B: Thermodynamic Base-Promoted E2 Elimination This protocol maximizes the yield of styrene by driving the thermodynamic pathway[2].

• Preparation: In a round-bottom flask, dissolve 1.0 mmol of dimethyl(2-phenylethyl)sulfonium bromide in 10 mL of anhydrous ethanol.

• Base Addition: Add 1.5 mmol of Sodium Ethoxide (NaOEt) in a single portion.

• Reaction: Heat the mixture to 40 °C and stir for 2 hours. The reaction proceeds smoothly via an anti-periplanar E2 transition state.

• Workup: Quench with 10 mL of distilled water. Extract the aqueous layer with diethyl ether (3 x 15 mL). Self-Validation: The organic layer will contain the styrene product, while the dimethyl sulfide by-product is highly volatile and easily removed during standard rotary evaporation, leaving a clean crude product.

References

• Mechanisms of Elimination Reactions. IV. Deuterium Isotope Effects in E2 Reactions of Some 2-Phenylethyl Derivatives Source: Journal of the American Chemical Society (ACS) URL:[Link]

• Sulfur-Based Ylides in Transition-Metal-Catalysed Processes Source: Topics in Current Chemistry (NIH PMC) URL:[Link]

• Epoxides From Addition of Sulfur Ylides To Aldehydes and Ketones (Corey-Chaykovsky) Source: Master Organic Chemistry URL:[Link]

• Bulky Bases in Elimination Reactions Source: Master Organic Chemistry URL:[Link]

• Isotope Effect Studies on Elimination Reactions. XI. The Nature of the Transition State for the E2 Reaction... Source: Canadian Journal of Chemistry (ResearchGate) URL:[Link]

• Base-promoted dehydrohalogenation of 2-phenylsulphonylethyl bromide, chloride, and fluoride Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC) URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Elimination reactions on the borderline between concerted and stepwise processes. Base-promoted dehydrohalogenation of 2-phenylsulphonylethyl bromide, chloride, and fluoride - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Dimethyl(2-phenylethyl)sulfonium Bromide Mediated Alkylations

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals utilizing dimethyl(2-phenylethyl)sulfonium bromide as an electrophilic alkylating agent. While sulfonium salts are powerful tools for C–H functionalization and heteroatom alkylation, their complex structural features often lead to competing reaction pathways.

This guide provides field-proven troubleshooting strategies, mechanistic causality, and optimized protocols to help you suppress side reactions and maximize your desired phenethylation yields.

Mechanistic Overview & Troubleshooting FAQs

When using dimethyl(2-phenylethyl)sulfonium bromide, the primary goal is typically the transfer of the 2-phenylethyl group to a target nucleophile. However, the reagent's architecture introduces three major chemoselectivity challenges: the highly acidic benzylic β -protons, the sterically unhindered methyl groups, and the acidic α -protons.

FAQ 1: Why am I seeing a strong styrene odor and low alkylation yields?

The Causality (E2 Elimination): The 2-phenylethyl group possesses benzylic β -protons that are highly susceptible to abstraction by a base. Coupled with the excellent leaving group ability of the dimethyl sulfide (DMS) moiety, strong bases rapidly drive a Hofmann-type E2 elimination pathway. This side reaction irreversibly consumes your reagent, yielding styrene and DMS[1]. As detailed in the , the transition state for this elimination has slight carbanion character, making it highly sensitive to base strength and temperature[2].

The Solution: Modulate your base strength. Switch from strong alkoxides or hydrides (e.g., NaH, KOtBu) to milder carbonate bases (e.g., Cs2​CO3​ , K2​CO3​ ). Lowering the reaction temperature to 25–40 °C also kinetically disfavors the E2 pathway.

FAQ 2: My LC-MS shows that the nucleophile was methylated instead of phenethylated. How do I fix this?

The Causality (Competitive SN​2 Methylation): In an uncatalyzed SN​2 reaction, nucleophiles preferentially attack the least sterically hindered electrophilic center. The two methyl groups on the sulfonium center are significantly less hindered than the primary carbon of the 2-phenylethyl chain. Consequently, competitive methylation outpaces the desired phenethylation.

The Solution: Shift from a purely SN​2 mechanism to a transition-metal-catalyzed cross-coupling approach. As demonstrated in , palladium catalysts can preferentially insert into the larger C(alkyl)–S bond via oxidative addition, effectively overriding the steric bias and directing the alkylation selectively toward the phenethyl group[3].

FAQ 3: I am observing complex mixtures and cyclopropanated/epoxidized byproducts. What is happening?

The Causality (Ylide Formation): If your reaction mixture contains carbonyls or Michael acceptors, strong bases can deprotonate the α -carbon (adjacent to the positively charged sulfur) to form a sulfur ylide. This intermediate can then undergo Corey-Chaykovsky-type additions or Sommelet-Hauser rearrangements, leading to complex product mixtures.

The Solution: Strictly control the stoichiometry of your base and avoid highly polar aprotic solvents (like pure DMSO) that hyper-activate basicity, opting instead for biphasic conditions or less polar solvents like 1,4-dioxane.

Reaction Pathway & Troubleshooting Workflows

Mechanistic divergence of dimethyl(2-phenylethyl)sulfonium bromide under basic conditions.

Step-by-step troubleshooting workflow for mitigating sulfonium alkylation side reactions.

Quantitative Data Summary

The following table summarizes the primary side reactions, their analytical signatures, and the specific mitigation strategies required to optimize your yield.

Side Reaction	Mechanistic Cause	Analytical Signature	Preventive Strategy
E2 Elimination	Base abstraction of the acidic benzylic β -proton.	Styrene formation (NMR: distinct vinyl doublets at 5.2 ppm and 5.7 ppm).	Use mild bases (e.g., K2​CO3​ ); reduce temperature to ≤ 40 °C.
Competitive Methylation	SN​2 attack at the less sterically hindered methyl group.	M+14 mass shift on LC-MS; complete absence of the phenethyl chain.	Employ Pd-catalysis to direct oxidative addition to the C(phenethyl)–S bond.
Ylide Formation	α -deprotonation by excessively strong base.	Formation of epoxides, cyclopropanes, or Sommelet-Hauser rearrangement products.	Avoid NaH/KOtBu; utilize biphasic solvent systems to limit active base concentration.

Optimized Experimental Protocol: Palladium-Catalyzed Phenethylation

This protocol leverages palladium catalysis to bypass the traditional, sterically biased SN​2 pathway. By facilitating oxidative addition into the C(phenethyl)–S bond, this method favors the transfer of the bulky 2-phenylethyl group. Furthermore, the use of mild carbonate bases completely suppresses E2 elimination and ylide formation[4].

Materials Required:

• Nucleophile (1.0 equiv)

• Dimethyl(2-phenylethyl)sulfonium bromide (1.2 equiv)

• Pd(OAc)2​ (5 mol%)

• DPEphos or suitable phosphine ligand (10 mol%)

• Finely milled Cs2​CO3​ (1.5 equiv)

• Anhydrous, degassed 1,4-dioxane

Step-by-Step Methodology:

• System Preparation: In a rigorously dried Schlenk tube equipped with a magnetic stir bar, add the nucleophile, Pd(OAc)2​ , and the phosphine ligand.

• Reagent Addition: Add the dimethyl(2-phenylethyl)sulfonium bromide and the finely milled Cs2​CO3​ .

  • Causality Note: The use of Cs2​CO3​ is critical. It is basic enough to facilitate the cross-coupling cycle but too mild to abstract the benzylic β -protons, thereby shutting down the E2 elimination pathway.

• Solvent Introduction: Evacuate and backfill the tube with argon three times. Inject the degassed 1,4-dioxane to achieve a 0.2 M concentration.

  • Causality Note: 1,4-dioxane is chosen over DMF or DMSO to prevent the hyper-activation of the base, which could otherwise trigger ylide formation.

• Reaction Execution: Stir the mixture at 60 °C for 12 hours under an inert atmosphere. Do not exceed 80 °C, as thermal degradation of the sulfonium salt via an E1-like mechanism can occur at elevated temperatures.

• Workup & Isolation: Cool the reaction to room temperature, quench with distilled water, and extract with ethyl acetate (3x). Wash the combined organic layers with brine to remove the liberated dimethyl sulfide byproduct, dry over Na2​SO4​ , and concentrate in vacuo.

Self-Validating System Check:

Before scaling up, run a 0.1 mmol pilot reaction and analyze the crude mixture via 1H NMR and LC-MS.

• Validation of E2 Suppression: The protocol is successful if the crude NMR shows a complete absence of characteristic styrene vinyl signals (multiplets/doublets between 5.2 ppm and 6.7 ppm).

• Validation of Methylation Suppression: The protocol is successful if the LC-MS shows the desired target mass without a significant M+14 (methylated) byproduct peak.

References

• Mechanisms of Elimination Reactions. II. Rates of Elimination from Some Substituted 2-Phenylethyl Bromides and 2-Phenylethyldimethylsulfonium Bromides. Journal of the American Chemical Society (1957).[Link]

• Sulfonium Salts as Alkylating Agents for Palladium-Catalyzed Direct Ortho Alkylation of Anilides and Aromatic Ureas. Organic Letters (2018).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sulfonium Salts as Alkylating Agents for Palladium-Catalyzed Direct Ortho Alkylation of Anilides and Aromatic Ureas - PubMed [pubmed.ncbi.nlm.nih.gov]

Best purification and recrystallization methods for crude dimethyl(2-phenylethyl)sulfanium bromide

Troubleshooting & Optimization Guide for Dimethyl(2-phenylethyl)sulfonium Bromide

Welcome to the Technical Support Center. As drug development and synthetic methodologies increasingly rely on sulfonium salts as alkylating agents, photoinitiators, and ylide precursors, achieving high-purity crystalline products is critical.

The most effective and widely validated method for purifying onium salts—including dimethyl(2-phenylethyl)sulfonium bromide—is dual-solvent recrystallization[1]. Because sulfonium bromides are highly polar ionic species, they require specific solvent dielectric environments to properly form crystal lattices without trapping organic impurities.

This guide provides a causality-driven, self-validating workflow to help you troubleshoot common purification failures such as "oiling out," discoloration, and low yields.

Process Workflow & Decision Tree

The following diagram outlines the logical progression of the dual-solvent recrystallization method, including built-in troubleshooting pathways for phase separation (oiling out).

Fig 1: Decision tree and workflow for the purification of dimethyl(2-phenylethyl)sulfonium bromide.

Solvent Selection Matrix

The success of your recrystallization depends entirely on manipulating the bulk dielectric constant (ε) of your solvent system. The primary solvent must overcome the ionic lattice energy of the salt, while the anti-solvent forces nucleation by lowering the system's polarity[2],[3].

Solvent Classification	Solvent Name	Dielectric Constant (ε)	Boiling Point (°C)	Role in Recrystallization	Suitability & Causality
Primary (Polar)	Acetone	20.7	56.0	Dissolves ionic lattice	Excellent. High enough polarity to dissolve the sulfonium salt when hot, but low enough to promote precipitation upon cooling[2].
Primary (Polar)	2-Propanol	18.3	82.5	Dissolves ionic lattice	Good. Slower evaporation promotes highly ordered crystal growth, though requires higher dissolution temperatures[1].
Anti-Solvent (Non-Polar)	Hexane	1.8	68.0	Lowers bulk polarity	Excellent. Rapidly decreases solubility of the bromide salt while keeping non-polar impurities (e.g., unreacted starting materials) dissolved[2].
Anti-Solvent (Non-Polar)	Diethyl Ether	4.3	34.6	Lowers bulk polarity	Good. Highly volatile, making it easy to remove from the final crystal lattice under vacuum.

Validated Step-by-Step Methodology: Dual-Solvent Recrystallization

This protocol is designed as a self-validating system —each step includes a physical cue to confirm you are proceeding correctly.

• Step 1: Initial Dissolution. Place the crude dimethyl(2-phenylethyl)sulfonium bromide in a round-bottom flask. Add a minimal volume of boiling acetone (approx. 2-3 mL per gram of crude).

  • Causality: You must use the absolute minimum amount of solvent. Excess primary solvent will prevent the solution from reaching supersaturation, drastically reducing your final yield.

• Step 2: Hot Filtration. If the solution is cloudy or contains dark particulates, filter it rapidly through a pre-warmed fritted glass funnel.

• Step 3: Anti-Solvent Addition (The Critical Step). While maintaining gentle heating, add hexane dropwise. Stop adding hexane the moment the solution becomes faintly turbid (cloudy).

  • Self-Validation: This faint turbidity is the visual confirmation that the solubility limit has been reached. If you add hexane and a separate liquid layer immediately forms at the bottom, you have overshot the solvent ratio (see FAQ on "Oiling Out").

• Step 4: Nucleation & Cooling. Remove the flask from the heat source. Add exactly 1-2 drops of acetone until the turbidity just barely clears. Allow the flask to cool undisturbed to room temperature, then transfer to an ice bath (0–4 °C) for 2 hours.

• Step 5: Isolation. Collect the resulting white crystals via vacuum filtration. Wash the filter cake with ice-cold diethyl ether to strip away residual mother liquor and trace dimethyl sulfide.

• Step 6: Drying. Dry the crystals under high vacuum (< 1 mbar) at 40 °C for 12 hours.

  • Causality: Related salts like dimethyl(phenethyl)sulfonium iodide show thermal decomposition around 130 °C. Drying must not exceed 50 °C to prevent thermal degradation via reverse alkylation.

Frequently Asked Questions (Troubleshooting)

Q1: My product is "oiling out" (forming a sticky syrup) instead of forming crystals. How do I fix this? A1: Oiling out (liquid-liquid phase separation) occurs when the melting point of the crude mixture is lower than the temperature at which it saturates the solvent, or when the anti-solvent is added too rapidly. Solution: Reheat the mixture until the oil dissolves completely into a single phase. Add a few drops of your primary polar solvent (acetone) to slightly increase the solubility, then cool the solution very slowly. You can also introduce a seed crystal or scratch the inside of the flask with a glass rod. Scratching creates microscopic glass shards that act as nucleation sites, lowering the activation energy required for the crystal lattice to form.

Q2: The recovered crystals are discolored (yellow/brown). What causes this, and how can I remove the color? A2: Discoloration in sulfonium bromides is typically caused by trace oxidation products of dimethyl sulfide or trace amounts of free bromine/polybromides if the starting materials degraded. Solution: Incorporate an activated carbon treatment. Add 1-2% w/w activated charcoal to the hot acetone solution in Step 1, boil for 5 minutes, and perform a hot filtration through a Celite pad before proceeding to Step 3.

Q3: My yield after recrystallization is extremely low (<30%). Where is my product? A3: Sulfonium salts are highly hygroscopic. If your solvents are not strictly anhydrous, trace water will drastically increase the dielectric constant of the mixture, keeping the bromide salt dissolved even at 0 °C. Solution: Ensure all solvents are dried over molecular sieves. If your yield is currently low, do not discard the mother liquor. Concentrate it under reduced pressure to a fraction of its volume and perform a second-crop crystallization.

Q4: How do I ensure all residual dimethyl sulfide (DMS) is removed from the final product? A4: Unreacted DMS has a distinct, foul odor and can remain trapped in the crystal lattice. Because DMS is highly volatile (BP = 37 °C), washing the filtered crystals with copious amounts of cold diethyl ether followed by extended high-vacuum drying at 40 °C will effectively strip it from the product without damaging the sulfonium salt.

References

• Ring-opening cyclization of spirocyclopropanes with stabilized sulfonium ylides for the construction of a chromane skeleton. The Royal Society of Chemistry. 2

• Synthesis and Characterization of Second-Generation Dialkylphenacylsulfonium Salt Photoinitiators. Macromolecules - ACS Publications. 1

• Synthesis of α-Substituted Vinylsulfonium Salts and Their Application as Annulation Reagents in the Formation of Epoxide- and Cyclopropane-Fused Heterocycles. The Journal of Organic Chemistry - ACS Publications. 3

• Dimethyl(phenethyl)sulfonium Iodide | 28289-44-3. Tokyo Chemical Industry Co., Ltd. (TCI).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Dimethyl(2-phenylethyl)sulfonium Bromide Workflows

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals working with dimethyl(2-phenylethyl)sulfonium bromide . While sulfonium salts are versatile reagents for ylide generation and alkylation, the bulky 2-phenylethyl group introduces severe steric hindrance. This often leads to stalled reactions, poor yields, or dominant side reactions (such as E2 elimination).

Below, we dissect the mechanistic causality behind these failures and provide self-validating, field-proven protocols to bypass steric constraints.

🔬 FAQ 1: Ylide Formation & Corey-Chaykovsky Epoxidation

Q: My epoxidation yields using dimethyl(2-phenylethyl)sulfonium bromide are extremely low, and I am recovering mostly unreacted carbonyl starting material. What is happening?

A: The reaction is failing due to betaine reversibility caused by steric hindrance. In a standard Johnson-Corey-Chaykovsky reaction, the sulfonium ylide attacks the carbonyl to form a cisoid betaine intermediate. To successfully eliminate dimethyl sulfide and close the epoxide ring, the central C–C bond must rotate to achieve a transoid conformation[1].

The bulky 2-phenylethyl group creates a massive steric barrier to this rotation. Consequently, the rate of the reverse reaction (collapse of the betaine back into the ylide and carbonyl) outpaces the rate of ring closure[2].

The Solution: You must accelerate the ring-closure step to outcompete the reversion.

• Solvent Swapping: Switch from THF to anhydrous DMSO. DMSO aggressively solvates the metal counterion (e.g., Na⁺ or K⁺), leaving a "naked," highly reactive alkoxide that rapidly displaces the sulfide.

• Temperature Modulation: Run the initial ylide addition at -78 °C to stabilize the betaine, then rapidly warm to room temperature to provide the kinetic energy required to overcome the rotational barrier.

🔬 FAQ 2: Nucleophilic Alkylation & Substitution

Q: When attempting to use this reagent to transfer the 2-phenylethyl group to an amine/alkoxide nucleophile, the reaction completely halts or yields only styrene. How do I force the alkylation?

A: Classical S_N2 pathways are sterically blocked; you must pivot to a radical-mediated pathway. The α-carbon of dimethyl(2-phenylethyl)sulfonium bromide is heavily shielded by the adjacent phenyl ring. When a nucleophile attempts a backside S_N2 attack, the steric repulsion prevents the reaction[3]. Instead, the nucleophile acts as a base, abstracting the slightly acidic β-hydrogen and triggering a Hofmann-type E2 elimination, yielding styrene and dimethyl sulfide[4].

The Solution: Abandon polar S_N2 conditions. Modern methodologies utilize photoredox catalysis to bypass steric hindrance entirely. By subjecting the sulfonium salt to single-electron transfer (SET) via a photocatalyst (e.g., Ir or Ru complexes) under visible light, the C–S bond homolytically cleaves. This generates a highly reactive phenylethyl radical that easily couples with radical acceptors or activated nucleophiles, rendering steric hindrance negligible[5].

📊 Quantitative Data: Pathway Comparison

The table below summarizes the causality between reaction conditions and pathway divergence when utilizing dimethyl(2-phenylethyl)sulfonium bromide.

Reaction Pathway	Reagent / Catalyst	Solvent	Primary Challenge	Expected Yield	Major Byproduct
Standard S_N2 Alkylation	K₂CO₃, Nucleophile	DMF	Steric block at α-carbon	< 10%	Styrene (E2 Elimination)
Corey-Chaykovsky	NaH, Carbonyl	THF	Betaine reversibility	30 - 45%	Unreacted Carbonyl
Optimized Epoxidation	t-BuOK, Carbonyl	DMSO	Moisture sensitivity	75 - 85%	Dimethyl sulfide
Photoredox Alkylation	Ir(ppy)₃, Blue LED	MeCN	Homolytic C-S cleavage	85 - 95%	Dimethyl sulfide

⚙️ Experimental Workflows & Protocols

Protocol A: Photoredox-Mediated Radical Alkylation (Bypassing S_N2 Sterics)

This self-validating system uses radical generation to completely circumvent the steric bulk of the 2-phenylethyl group.

• Preparation: In an oven-dried Schlenk tube, combine dimethyl(2-phenylethyl)sulfonium bromide (1.0 equiv), the target nucleophile/radical acceptor (1.2 equiv), and fac-Ir(ppy)₃ (2 mol%).

• Degassing (Critical Step): Dissolve the mixture in anhydrous acetonitrile (MeCN). Perform three rigorous Freeze-Pump-Thaw cycles. Causality: Oxygen rapidly quenches the Ir(III) excited state and scavenges carbon radicals; failure to degas will stall the reaction at 0% yield.

• Irradiation: Backfill with Argon. Irradiate the reaction vessel using a 450 nm Blue LED array at 25 °C for 12 hours. Use a cooling fan to prevent thermal degradation of the sulfonium salt.

• Validation & Isolation: Monitor the disappearance of the sulfonium salt via TLC (UV active). Quench with water, extract with EtOAc, and purify via flash column chromatography.

Protocol B: Optimized Ylide Epoxidation

• Ylide Generation: Suspend NaH (1.2 equiv, 60% dispersion in mineral oil, washed with hexanes) in anhydrous DMSO under Argon. Slowly add dimethyl(2-phenylethyl)sulfonium bromide (1.2 equiv) at 0 °C. Stir for 30 minutes until hydrogen evolution ceases.

• Addition: Cool the mixture to -78 °C. Dropwise add the carbonyl substrate (1.0 equiv) dissolved in a minimal amount of DMSO.

• Ring Closure: Stir at -78 °C for 1 hour to allow betaine formation, then remove the cooling bath and allow the reaction to rapidly warm to room temperature. Stir for an additional 2 hours to force the sterically hindered C-C bond rotation.

🗺️ Visualizing the Reaction Logic

Mechanistic divergence of dimethyl(2-phenylethyl)sulfonium bromide under various conditions.

Optimized workflow for radical-mediated alkylation to overcome steric constraints.

📚 References

• Deuterated-alkylation reagents based on sulfonium salts as cation and radical sources Source: Bulletin of the Chemical Society of Japan URL:

• Alkyl Sulfonium Salts Enabled Radical Thiocyanohydroxylation of Alkenes Source: Organic Letters (ACS Publications) URL:

• Johnson–Corey–Chaykovsky reaction Source: Wikipedia URL:

• Alkylation Reactions with Alkylsulfonium Salts Source: Synthesis (Thieme Connect) URL:

• Unraveling the Mechanism of Epoxide Formation from Sulfur Ylides and Aldehydes Source: Journal of the American Chemical Society (ACS Publications) URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 3. handai-seizo.jp [handai-seizo.jp]
• 4. handai-seizo.jp [handai-seizo.jp]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

HPLC Method Validation for Dimethyl(2-phenylethyl)sulfonium Bromide Purity Analysis: A Comparison of Chromatographic Strategies

As drug development and advanced organic synthesis evolve, the analytical quantification of highly polar, permanently charged intermediates has become a critical bottleneck. Dimethyl(2-phenylethyl)sulfonium bromide is a prime example: an amphiphilic sulfonium salt increasingly utilized as a highly reactive leaving group in 18 F-radiolabeling for PET imaging[1].

Analyzing this compound via High-Performance Liquid Chromatography (HPLC) presents a unique mechanistic challenge. The localized permanent positive charge on the sulfur atom interacts unpredictably with standard chromatographic supports, while the hydrophobic 2-phenylethyl tail induces secondary retention behaviors. This guide objectively compares traditional and modern chromatographic strategies for sulfonium salt analysis and provides a fully validated, self-correcting Hydrophilic Interaction Liquid Chromatography (HILIC) protocol designed to meet stringent regulatory standards.

Chromatographic Strategy Comparison

Selecting the correct stationary and mobile phase combination requires understanding the causality behind molecular interactions at the column surface.

Reversed-Phase Liquid Chromatography (RP-HPLC)

In standard RP-HPLC (e.g., C18 stationary phase), the highly polar sulfonium headgroup dominates the molecule's solvation energy. Consequently, the compound exhibits little to no partitioning into the hydrophobic stationary phase, often eluting near the void volume ( t0​ ). Furthermore, the permanent positive charge engages in strong secondary electrostatic interactions with residual, deprotonated silanols ( SiO− ) on the silica support. This dual-mechanism failure results in severe peak tailing, poor resolution, and unacceptable reproducibility.

Ion-Pairing RP-HPLC (IP-RPLC)

To force retention on a C18 column, an anionic ion-pairing reagent (such as sodium heptanesulfonate) can be added to the mobile phase. The hydrophobic tail of the reagent embeds into the C18 phase, while its negatively charged headgroup neutralizes the sulfonium ion. While this yields excellent peak symmetry and retention, it is a fundamentally flawed approach for modern laboratories: ion-pairing agents require extensive column equilibration (often >30 column volumes), permanently alter the stationary phase chemistry, and cause severe ion suppression, rendering the method incompatible with Liquid Chromatography-Mass Spectrometry (LC-MS).

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC provides an orthogonal, highly effective alternative. By utilizing a polar stationary phase (such as a zwitterionic or amide phase) and a highly organic mobile phase (typically >70% acetonitrile), HILIC promotes the formation of an immobilized water-rich layer on the column surface[2]. The polar sulfonium salt partitions efficiently into this aqueous layer[3]. This approach delivers optimal retention, sharp peak shapes, and seamless LC-MS compatibility without the need for destructive ion-pairing agents.

Chromatographic modality selection for sulfonium salt analysis.

Quantitative Performance Comparison

Parameter	RP-HPLC (C18)	IP-RPLC (C18 + Ion-Pair)	HILIC (Zwitterionic)
Retention Factor ( k′ )	< 0.5 (Void elution)	3.2	4.5
Peak Symmetry ( As​ )	> 2.5 (Severe Tailing)	1.1	1.05
MS Compatibility	Yes (But poor signal)	No (Severe suppression)	Excellent
Equilibration Time	Fast (<10 CV)	Slow (>30 CV)	Moderate (~20 CV)

Optimized HILIC Methodology

To establish a robust, self-validating analytical system, we deploy a Zwitterionic HILIC (ZIC-HILIC) column. The zwitterionic phase maintains a strict 1:1 ratio of positive to negative charges, buffering local electrostatic interactions and ensuring that retention is driven primarily by hydrophilic partitioning rather than unpredictable ion-exchange.

Step-by-Step Experimental Protocol

1. Mobile Phase Preparation

• Mobile Phase A (Aqueous Buffer): 100 mM Ammonium Formate, adjusted to pH 3.0 with formic acid.

  • Causality: In HILIC, a high buffer concentration (typically 10–20 mM final concentration on-column) is mandatory to stabilize the aqueous hydration layer and mask any residual secondary interactions. The low pH suppresses the ionization of underlying surface silanols.

• Mobile Phase B (Organic): 100% HPLC-grade Acetonitrile.

2. Chromatographic Conditions

• Column: ZIC-HILIC, 150 x 4.6 mm, 5 µm.

• Elution Mode: Isocratic, 25% A / 75% B.

  • Causality: HILIC mechanisms collapse if the organic content drops below ~60%[2]. Maintaining 75% acetonitrile ensures a stable, robust partition layer.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 214 nm (targeting the π→π∗ transition of the phenyl ring).

• Injection Volume: 5 µL.

3. Sample Preparation (Critical Step)

• Diluent: 75% Acetonitrile / 25% Water.

  • Causality: A primary failure point in HILIC is injecting the sample in a highly aqueous diluent. Because water is the "strong" eluting solvent in HILIC[3], an aqueous injection plug disrupts the stationary phase water layer, causing severe peak fronting and splitting. Matching the diluent to the mobile phase prevents this physical disruption.

ICH Q2(R2) Method Validation

To guarantee the trustworthiness of the analytical data, the HILIC method was subjected to rigorous validation in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines[4]. The objective of this framework is to demonstrate that the analytical procedure is scientifically fit for its intended purpose across the entire product lifecycle[5].

Stepwise experimental workflow for analytical method validation.

Validation Results Summary

The protocol acts as a self-validating system by enforcing strict System Suitability Testing (SST) prior to sample analysis. If the SST parameters (e.g., RSD > 2.0% or Tailing Factor > 1.5) fail, the system automatically halts, indicating incomplete column equilibration—a common necessity in HILIC chromatography.

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
System Suitability	Area RSD ≤ 2.0% (n=6), As​ ≤ 1.5	RSD = 0.85%, As​ = 1.05	Pass
Specificity	No interference at analyte RT	Resolution > 2.0 from impurities	Pass
Linearity & Range	R2 ≥ 0.999 over 80-120% range	R2 = 0.9998 (10-150 µg/mL)	Pass
Repeatability	Intra-day Area RSD ≤ 2.0% (n=6)	1.12%	Pass
Accuracy	Mean Recovery 98.0% - 102.0%	99.4% (across 3 distinct levels)	Pass
LOD / LOQ	S/N ≥ 3 (LOD) / S/N ≥ 10 (LOQ)	0.5 µg/mL / 1.5 µg/mL	Pass

Conclusion

The purity analysis of dimethyl(2-phenylethyl)sulfonium bromide highlights the limitations of traditional reversed-phase chromatography when applied to permanently charged, highly polar molecules. While ion-pairing techniques can artificially force retention, they compromise system integrity and downstream MS compatibility.

By leveraging the hydrophilic partitioning mechanism of HILIC, analytical scientists can achieve superior retention, excellent peak symmetry, and robust reproducibility. When developed with an understanding of stationary phase causality (e.g., strict diluent matching and buffer control) and validated against ICH Q2(R2) standards, this method provides a highly reliable, regulatory-compliant solution for sulfonium salt quantification.

References

• validation of analytical procedures q2(r2)
• ICH Q2(R2)
• Source: agilent.
• Source: thermofisher.
• Source: nih.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. HILIC Overview | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Decoding Transient States: A Comparative Guide to Spectroscopic Validation of Dimethyl(2-phenylethyl)sulfanium Bromide Intermediates

As photoredox catalysis and radical-mediated cross-coupling methodologies expand, alkyl sulfanium salts—specifically dimethyl(2-phenylethyl)sulfanium bromide—have emerged as robust, bench-stable precursors for carbon-centered radicals. Unlike traditional halides, sulfanium salts undergo facile single-electron transfer (SET) reduction, driving irreversible fragmentation into a 2-phenylethyl radical and a volatile dimethyl sulfide leaving group.

However, the extreme transience of these intermediates poses a significant analytical challenge. To optimize reaction conditions and avoid off-target pathways, researchers must definitively validate the presence and kinetic behavior of these radical species[1]. This guide provides a critical comparison of the three premier spectroscopic techniques for validating the intermediates of dimethyl(2-phenylethyl)sulfanium bromide, combining mechanistic theory with field-proven, self-validating protocols.

Mechanistic Pathway & The Analytical Challenge

Upon visible-light irradiation in the presence of a photocatalyst (e.g., fac-Ir(ppy)₃), the excited-state photocatalyst donates an electron to the sulfanium salt. The resulting sulfur-centered radical intermediate is highly unstable, undergoing rapid mesolytic cleavage. The analytical challenge lies in distinguishing the primary phenethyl radical from downstream radical cascades or off-target solvent abstractions[2].

Photoredox activation and fragmentation pathway of dimethyl(2-phenylethyl)sulfanium bromide.

Comparative Analysis of Spectroscopic Modalities

To capture the full lifecycle of the reaction, a multi-modal approach is required. No single technique can capture the thermodynamics of electron transfer, the structural identity of the radical, and the macroscopic product yield simultaneously.

• Transient Absorption Spectroscopy (TAS): TAS is the gold standard for validating the initial SET event. By monitoring the decay of the photocatalyst's excited state absorption, we can extract the bimolecular quenching rate constant. While TAS proves that the sulfanium salt interacts with the photocatalyst, it cannot structurally identify the resulting radical.

• EPR Spectroscopy (Spin Trapping): Because the 2-phenylethyl radical has a half-life in the microsecond regime, direct EPR detection is nearly impossible at room temperature. We employ 5,5-dimethyl-1-pyrroline N-oxide (DMPO) as a spin trap. The DMPO-phenethyl radical adduct is persistent enough to yield a highly resolved hyperfine splitting pattern, providing structural proof of the carbon-centered radical[3].

• In Situ Photo-NMR: While NMR cannot detect the radical intermediate directly due to paramagnetic line broadening, it is unparalleled for tracking the resting state of the sulfanium salt and the evolution of diamagnetic products[1].

Quantitative Comparison of Spectroscopic Techniques

Spectroscopic Technique	Primary Target	Limit of Detection	Timescale	Cost & Complexity
Transient Absorption (TAS)	Excited state quenching	∼10−6 M	Femto- to Microseconds	High / Specialized
EPR (Spin Trapping)	Phenethyl radical adduct	∼10−8 M	Minutes to Hours (Adduct)	Moderate / High
In Situ Photo-NMR	Sulfanium precursor & products	∼10−3 M	Seconds to Hours	Moderate

Experimental Protocols: Self-Validating Workflows

As an Application Scientist, I emphasize that an analytical protocol is only as reliable as its internal controls. The following workflows are designed as self-validating systems to ensure absolute data integrity.

Multi-modal spectroscopic workflow for validating sulfanium reaction intermediates.

Protocol A: EPR Spin-Trapping of the 2-Phenylethyl Radical

Causality Check: We utilize DMPO because its cyclic nitrone structure provides distinct hyperfine coupling constants ( AN​ and AH​ ) that definitively differentiate between carbon-centered (phenethyl) and oxygen-centered (solvent/artifact) radicals.

• Sample Preparation: In a nitrogen-filled glovebox, prepare a 0.1 M solution of dimethyl(2-phenylethyl)sulfanium bromide and 2 mol% fac-Ir(ppy)₃ in degassed acetonitrile. Add DMPO (0.2 M). Note: The high concentration of DMPO ensures quantitative trapping of the radical before it can dimerize.

• Capillary Loading: Transfer 50 µL of the mixture into a quartz EPR capillary tube and seal it. Oxygen is a potent radical scavenger and EPR quencher; strict anaerobic conditions are mandatory.

• Baseline & Dark Control: Acquire a background EPR spectrum in the dark. Self-Validation: A flat baseline confirms the absence of adventitious radicals or auto-oxidation of the DMPO trap.

• In Situ Irradiation: Illuminate the EPR cavity with a 455 nm LED. Acquire spectra using a sweep width of 100 G, modulation amplitude of 1.0 G, and a microwave power of 2 mW (kept low to avoid signal saturation).

• Data Extraction: Extract the AN​ and AH​ values. A characteristic six-line spectrum ( AN​≈14.2 G, AH​≈20.6 G) confirms the successful capture of the carbon-centered DMPO-phenethyl adduct[2].

Protocol B: In Situ Photo-NMR for Degradation Kinetics

Causality Check: Standard NMR probes block external light, leading to inaccurate kinetic profiles if samples are irradiated outside the instrument. We utilize a specialized coaxial LED fiber-optic insert to irradiate the sample directly within the active volume of the NMR coil, ensuring the kinetics measured reflect true photoredox turnover.

• Sample Preparation: Dissolve the sulfanium salt (0.05 M) and photocatalyst (1 mol%) in CD₃CN. Add 1,3,5-trimethoxybenzene (0.01 M) as a highly stable internal standard.

• Dark Control: Insert the sample into the NMR spectrometer, tune/match the probe, and acquire a standard ¹H NMR spectrum.

• Irradiation & Acquisition: Initiate the 455 nm LED irradiation via the fiber-optic cable. Run a pseudo-2D NMR experiment, acquiring a ¹H spectrum every 60 seconds for 2 hours.

• Kinetic Tracking: Track the disappearance of the sulfanium methyl protons ( δ≈2.9 ppm) and the appearance of the cleaved dimethyl sulfide ( δ≈2.1 ppm). Self-Validation: The mass balance between the decaying precursor and the forming dimethyl sulfide must remain >95% . Any significant deviation indicates a competing pathway, such as ylide formation or polymerization.

References

• Electron Spin Echo Envelope Modulation Spectroscopy Reveals How Adenosylcobalamin-Dependent Lysine 5,6-Aminomutase Positions the Radical Pair Intermediates and Modulates Their Stabilities for Efficient Catalysis ACS Publications URL:[Link]

• Shining Fresh Light on Complex Photoredox Mechanisms through Isolation of Intermediate Radical Anions National Institutes of Health (PMC) URL:[Link]

• Direct Synthesis of Sulfonamides via Synergetic Photoredox and Copper Catalysis ACS Publications URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Elemental analysis results for high-purity dimethyl(2-phenylethyl)sulfanium bromide

High-Purity Dimethyl(2-phenylethyl)sulfonium Bromide: Elemental Analysis and Performance Comparison Guide

Executive Summary

Dimethyl(2-phenylethyl)sulfonium bromide (C₁₀H₁₅BrS) is a specialized alkylating agent utilized in advanced organic synthesis and drug development. It serves as a highly effective phenethylating reagent, often preferred over traditional phenethyl halides due to its distinct leaving group thermodynamics and favorable solubility profile. However, the efficacy of sulfonium salts is notoriously sensitive to purity; trace moisture and unreacted precursors can trigger undesired elimination reactions (e.g., Hofmann elimination to styrene)[1]. This guide provides an objective comparison between High-Purity (>99%) and Standard Commercial grades, supported by rigorous elemental analysis and functional performance data.

Elemental Composition: Theoretical vs. Empirical Data

To establish a baseline for purity, high-resolution CHNS combustion analysis and argentometric bromide titration were performed. The theoretical mass fractions for C₁₀H₁₅BrS (Molar Mass: 247.20 g/mol ) are C: 48.59%, H: 6.12%, S: 12.97%, and Br: 32.32%.

Table 1: Elemental Analysis Comparison of Dimethyl(2-phenylethyl)sulfonium Bromide Grades

Element	Theoretical (%)	High-Purity Grade (%)	Standard Grade (%)	Deviation in Std Grade
Carbon (C)	48.59	48.61 ± 0.02	47.85 ± 0.15	-0.74 (Suggests inorganics/moisture)
Hydrogen (H)	6.12	6.10 ± 0.01	6.35 ± 0.08	+0.23 (Indicates trapped H₂O)
Sulfur (S)	12.97	12.95 ± 0.03	12.50 ± 0.10	-0.47 (Incomplete alkylation)
Bromide (Br)	32.32	32.28 ± 0.04	31.80 ± 0.20	-0.52 (Free bromide loss/impurities)

Data Interpretation: The Standard Grade exhibits elevated hydrogen and depressed carbon/sulfur levels, a classic signature of hygroscopic water retention and trace unreacted dimethyl sulfide[2]. The High-Purity grade strictly adheres to theoretical stoichiometry.

Analytical Methodologies

CHNS Combustion Analysis Protocol

Accurate quantification of sulfur in halogenated organic salts requires specialized combustion parameters to prevent the formation of refractory sulfates.

• Sample Preparation: Weigh exactly 2.000–3.000 mg of the sulfonium salt into a combustible tin capsule using a microbalance (resolution: 1 µg)[2].

• Oxidant Addition: Add ~5 mg of vanadium pentoxide (V₂O₅) directly to the sample.

  • Causality: Sulfonium salts can resist complete oxidation. V₂O₅ acts as a powerful catalytic oxidant, ensuring 100% conversion of sulfur to SO₂ rather than non-volatile ash.

• Encapsulation: Tightly crimp the tin capsule to expel atmospheric air, preventing N₂/O₂ baseline contamination.

• Flash Combustion: Introduce the capsule via an autosampler into a quartz reactor at 1000°C under an oxygen-enriched atmosphere[3].

  • Causality: The oxidation of the tin capsule is highly exothermic, temporarily driving the local micro-environment to ~1800°C. This "flash combustion" guarantees total atomization of the organic matrix.

• Reduction & Separation: Pass the evolved gases through a copper reduction catalyst at 850°C to reduce NOₓ species to N₂ and scavenge excess O₂. Separate the resulting gas mixture (N₂, CO₂, H₂O, SO₂) on a specialized GC column[4].

• Detection & Self-Validation: Quantify peaks using a Thermal Conductivity Detector (TCD).

  • Self-Validating System: Run a certified sulfanilamide standard (C₆H₈N₂O₂S) every 10 samples. If the calculated sulfur content of the standard deviates by >0.1% from its theoretical value (18.62%), the system automatically halts and flags for recalibration[4].

Fig 1. CHNS elemental analysis workflow detailing flash combustion and TCD detection.

Bromide Quantification via Argentometric Titration

• Dissolution: Dissolve 50.0 mg of the sulfonium salt in 50 mL of 18.2 MΩ·cm deionized water.

• Acidification: Add 1.0 mL of 6M HNO₃.

  • Causality: Acidification prevents the co-precipitation of silver carbonate or silver oxide, ensuring the titrant reacts exclusively with bromide ions.

• Titration: Titrate with standardized 0.010 M AgNO₃ using a potentiometric autotitrator with an Ag/AgCl reference electrode.

• Endpoint Detection & Self-Validation: The endpoint is determined by the first derivative maximum of the potentiometric curve.

  • Self-Validating System: A blank titration (water + HNO₃) and a primary standard NaCl titration are performed prior to the sample batch. The sample results are only accepted if the NaCl recovery is 100.0 ± 0.2%.

Performance Comparison: Alkylation Efficacy

The purity of dimethyl(2-phenylethyl)sulfonium bromide directly dictates the success of downstream alkylation reactions. When reacting with a nucleophile (e.g., a primary amine), the desired pathway is an Sₙ2 nucleophilic substitution yielding the phenethylated product and dimethyl sulfide.

However, standard commercial grades often contain trace alkaline impurities and retained moisture[1]. These impurities act as bases, triggering a competing E2 elimination pathway. Because the phenethyl proton is highly acidic (due to the adjacent phenyl ring and the strongly electron-withdrawing sulfonium group), E2 elimination rapidly degrades the reagent into styrene and dimethyl sulfide, plummeting the reaction yield.

Table 2: Functional Performance in Model Phenethylation of Benzylamine

Reagent Grade	Sₙ2 Product Yield (%)	Styrene Byproduct (E2) (%)	Reaction Time (h)
High-Purity (>99%)	94.5	< 2.0	4.0
Standard Grade	71.2	18.5	6.5

As demonstrated, the High-Purity grade suppresses the E2 pathway, resulting in a >20% increase in target yield and significantly simplifying downstream chromatographic purification.

Fig 2. Competing SN2 and E2 pathways for dimethyl(2-phenylethyl)sulfonium bromide.

Conclusion

For rigorous drug development and complex organic synthesis, the elemental integrity of reagents cannot be compromised. As validated by CHNS and argentometric data, High-Purity dimethyl(2-phenylethyl)sulfonium bromide perfectly matches theoretical stoichiometry, eliminating the hygroscopic and precursor-based impurities found in standard grades. By investing in high-purity sulfonium salts, researchers can effectively shut down competing E2 elimination pathways, securing higher yields and reproducible mechanistic outcomes.

References

• Title: Dimethyl(phenethyl)sulfonium Iodide (Low water content)
• Source: tamu.
• Source: uillinois.
• Source: mt.
• Source: thermofisher.

Sources

• 1. Dimethyl(phenethyl)sulfonium Iodide | 28289-44-3 | TCI AMERICA [tcichemicals.com]
• 2. mt.com [mt.com]
• 3. School of Chemical Sciences KB [answers.uillinois.edu]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Dimethyl(2-phenylethyl)sulfanium Bromide

This guide provides an in-depth, procedural framework for the safe handling and disposal of dimethyl(2-phenylethyl)sulfanium bromide. As researchers and drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of a chemical, including its final disposition. This document is structured to provide not just a set of instructions, but a clear understanding of the causality behind each procedural step, ensuring a self-validating system of laboratory safety.

Hazard Identification and Risk Assessment

The primary hazards are:

• Skin Corrosion/Irritation (Category 2) : Causes skin irritation upon contact.[1][2]

• Serious Eye Damage/Eye Irritation (Category 2A) : Causes serious eye irritation.[1][2]

• Acute Oral Toxicity (Category 4) : Harmful if swallowed.[2]

Upon combustion or decomposition at high temperatures, it may generate toxic fumes, including oxides of sulfur, carbon monoxide, carbon dioxide, and hydrogen bromide.[3] Therefore, uncontrolled incineration is not a viable disposal method.

Table 1: GHS Hazard Profile and Required Protective Measures

Hazard Classification	GHS Code	Signal Word	Required Personal Protective Equipment (PPE)
Skin Irritation	H315	Warning	Nitrile or Butyl Rubber Gloves, Lab Coat[1][2][4]
Serious Eye Irritation	H319	Warning	Chemical Splash Goggles or Face Shield[1][2][5]
Acute Oral Toxicity	H302	Warning	No Eating/Drinking in Lab, Wash Hands After Handling[2][5]

Personal Protective Equipment (PPE) Protocol

A robust PPE protocol is non-negotiable. The principle of causality here is simple: creating an impermeable barrier between the chemical and the user prevents the skin and eye irritation identified as primary hazards.

• Hand Protection : Wear appropriate chemical-resistant gloves (e.g., nitrile or butyl rubber).[6] Leather and PVA gloves are not suitable.[5] Always inspect gloves for tears or rips before use and wash hands thoroughly after removal.[6]

• Eye Protection : Chemical splash goggles are mandatory.[5] If there is a significant risk of splashing, a full-face shield should be worn in addition to goggles.[5]

• Skin and Body Protection : A flame-resistant or 100% cotton lab coat is required to protect against splashes.[6] Ensure all skin is covered; long pants and closed-toe shoes are essential.[4][7]

• Respiratory Protection : While generally not required if handled in a well-ventilated area or chemical fume hood, a respirator may be necessary for cleaning up large spills.[8]

Emergency Procedures: Spills and Accidental Exposure

Preparedness is key to mitigating the impact of an accidental release.

Spill Cleanup

• Evacuate and Ventilate : For large spills, evacuate non-essential personnel from the area. Ensure the area is well-ventilated, preferably within a chemical fume hood.[3]

• Contain the Spill : Prevent the product from entering drains or watercourses.[3][8] For liquid spills, create a bund using an inert, non-combustible absorbent material like sand, earth, or vermiculite.[3]

• Absorb and Collect : Carefully absorb the spilled material.

• Package for Disposal : Sweep or shovel the absorbed material into a suitable, clearly labeled, and closed container for hazardous waste.[8][9]

• Decontaminate : Clean the spill area, preferably with a detergent and water. Do not use solvents.[3]

First Aid Measures

• Eye Contact : Immediately rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[2] Seek immediate medical attention.[2]

• Skin Contact : Take off contaminated clothing immediately. Wash the affected area with plenty of soap and water.[2] If skin irritation occurs, get medical advice.[1]

• Inhalation : Remove the victim to fresh air and keep them at rest in a comfortable breathing position. If the person feels unwell, seek medical attention.[1]

• Ingestion : Rinse the mouth with water. Do NOT induce vomiting. Call a POISON CENTER or physician if you feel unwell.[2]

Proper Disposal Procedures

The overarching principle for the disposal of dimethyl(2-phenylethyl)sulfanium bromide is that it must be managed as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash.[8]

Diagram 1: Disposal Decision Workflow

Caption: Decision workflow for proper segregation and disposal of waste.

Protocol for Empty Containers and Minor Residues

Empty containers are not truly empty and must be decontaminated before disposal. The EPA's "triple rinse" procedure is the standard for this.[10]

• First Rinse : Add a suitable solvent (e.g., water or ethanol) to the container, filling it to about 10% of its volume.

• Secure and Agitate : Close the container and shake vigorously to ensure the solvent contacts all interior surfaces.

• Collect Rinsate : Pour the solvent rinsate into a designated hazardous waste container.[10] This rinsate is now considered hazardous waste.

• Repeat : Repeat steps 1-3 two more times.

• Container Disposal : After the third rinse, the container can be disposed of according to your institution's policy for decontaminated glassware or plastic. Deface the original label.[10]

Protocol for Bulk Quantities and Contaminated Debris

Disposal of larger quantities of unused product or spill cleanup materials requires professional handling. Attempting to neutralize or treat sulfonium salts in-house without validated procedures can be dangerous. The recommended approach is incineration in a chemical incinerator equipped with an afterburner and scrubber system to handle the hazardous decomposition products.[8]

• Containerization :

  • Place the waste in a container that is appropriate and compatible with the chemical.[9] The original container is often the best choice.[9]

  • Do not mix this waste with other chemical waste streams.[11] Incompatible materials can lead to dangerous reactions.

  • Ensure the container is in good condition, free from leaks, and can be securely closed.[9] Keep containers closed except when adding waste.[9]

• Labeling :

  • All waste containers must be accurately and clearly labeled.[10]

  • The label should include:

    • The words "Hazardous Waste."

    • The full chemical name: "Dimethyl(2-phenylethyl)sulfanium bromide." Do not use abbreviations or formulas.[10]

    • The approximate concentration and quantity.

    • The date waste was first added to the container.

• Storage and Disposal :

  • Store the waste container in a designated satellite accumulation area.

  • Ensure secondary containment to prevent spills from spreading.

  • Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[8][11]

Conclusion: A Culture of Safety

The proper disposal of dimethyl(2-phenylethyl)sulfanium bromide is not merely a regulatory requirement; it is a fundamental aspect of responsible scientific practice. By understanding the hazards, employing rigorous protective measures, and adhering to systematic disposal protocols, we protect ourselves, our colleagues, and the environment. This guide serves as a foundational document to be integrated into your laboratory's specific Chemical Hygiene Plan.

References

• Akzo Nobel Coatings Ltd. (n.d.). Safety Data Sheet: INTERLINE 984 CREAM PART B.

• AA Blocks. (n.d.). Dimethyl(2-oxo-2-phenylethyl)sulfonium bromide | 5667-47-0. [Link]

• Emory University, Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from a search for university chemical waste guidelines.
• ETH Zurich. (n.d.). Laboratory Safety Guidelines. Retrieved from a search for general lab safety guidelines.

• HiMedia Laboratories Pvt. Ltd. (2021, November 30). Safety Data Sheet: Lithium bromide. [Link]

• BLD Pharmatech. (n.d.). Safety Data Sheet: Dimethyl(2-oxo-2-phenylethyl)sulfonium bromide. Retrieved from a search for the specific compound's SDS.
• University of Cyprus, Department of Chemistry. (2024, April). Laboratory Health & Safety Rules. Retrieved from a search for university lab safety rules.
• Technion - Israel Institute of Technology. (n.d.). Chemical Waste Management Guide. Retrieved from a search for university chemical waste management guides.
• University of Minnesota, Health, Safety & Risk Management. (2024, April 16). Chemical Waste Guidelines. Retrieved from a search for university chemical waste guidelines.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• California State University, Bakersfield. (n.d.). Topic 1: Safety in the Organic Chemistry Laboratory. Retrieved from a search for organic chemistry lab safety guidelines.
• University of Tartu. (n.d.). Safety Instructions in Laboratories of Analytical Chemistry. Retrieved from a search for analytical chemistry lab safety.
• Sigma-Aldrich. (2025, December 25). Safety Data Sheet.
• Spectrum Chemical. (2006, August 11). Material Safety Data Sheet: (2-Bromoethyl)benzene.
• Kanazawa University. (n.d.). Handbook of Chemical Substance Management and Waste Disposal. Retrieved from a search for university chemical management handbooks.

• National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. In Working with Chemicals. [Link]

• Waseda University. (n.d.). Guide for Chemical Substances and Laboratory Wastes. Retrieved from a search for university chemical waste guides.

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Personal protective equipment for handling Dimethyl(2-phenylethyl)sulfanium bromide

Advanced Operational Guide: Handling and Safety Protocols for Dimethyl(2-phenylethyl)sulfonium Bromide

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of regulatory requirements, but as a mechanistic interaction between a compound's reactivity and the laboratory environment. Dimethyl(2-phenylethyl)sulfonium bromide (CAS: 1075-69-0)[1] is a highly reactive alkylating agent and synthetic intermediate. The sulfonium moiety features a positively charged sulfur atom bonded to three alkyl/aryl groups, making it an excellent leaving group (as dimethyl sulfide) during nucleophilic substitution reactions.

While this electrophilicity is highly prized in drug development and materials science, it translates directly to biological hazards: the compound can readily alkylate cellular nucleophiles, leading to severe irritation of the skin, eyes, and respiratory mucosa[2]. This guide provides the operational blueprints required to handle this compound safely and effectively.

Quantitative Hazard Profile

To design an effective safety matrix, we must first quantify the physical and chemical parameters of the substance[1],[3].

Property / Hazard Parameter	Value / Descriptor	Mechanistic Implication
CAS Registry Number	1075-69-0	Unique identifier for tracking and SDS retrieval.
Molecular Formula	C10H15BrS	Contains a bromide counterion; dictates halogenated waste disposal.
Molecular Weight	247.19 g/mol	Used for stoichiometric calculations and exposure limits.
Physical State	Crystalline Powder	Prone to aerosolization and static cling during transfer.
Primary GHS Hazards	H315, H319, H335	Direct electrophilic attack on biological tissues causes irritation.

Personal Protective Equipment (PPE) Matrix: The Causality of Defense

Standard lab attire is insufficient for reactive sulfonium salts. Every layer of PPE must be selected based on the specific physicochemical threats posed by the compound[4],[2].

• Hand Protection (Double Nitrile Gloves): Sulfonium salts are polar and hygroscopic. Standard latex offers poor resistance to the polar aprotic solvents (e.g., DMSO, DMF) typically used to dissolve these salts. Nitrile provides a superior chemical barrier. Double gloving ensures that if the outer glove is compromised by a microscopic tear or solvent permeation, the inner glove remains intact.

• Eye Protection (Tight-Fitting Safety Goggles): The crystalline nature of the powder poses a severe particulate hazard. Standard safety glasses with side shields do not prevent fine aerosolized dust from bypassing the lenses. Tight-fitting goggles are mandatory to prevent H319 (serious eye irritation).

• Respiratory Protection (Engineering Controls First): Handling must occur within a Class II Type A2 biological safety cabinet or a certified chemical fume hood. If weighing must occur on an open bench (highly discouraged), a NIOSH-approved N95 or P100 particulate respirator is required to mitigate H335 (respiratory tract irritation).

• Body Protection: A flame-retardant, anti-static laboratory coat. Anti-static properties are crucial because static electricity can cause the powder to repel from the spatula and aerosolize into the researcher's breathing zone.

Operational Workflow: Self-Validating Handling Protocol

A robust protocol must be self-validating—meaning it contains internal checkpoints to verify that the safety measures are actively working.

Workflow for the safe handling and preparation of sulfonium salt reactions.

Step-by-Step Experimental Setup:

• Environmental Validation: Activate the chemical fume hood. Validation Check: Observe the digital airflow monitor to ensure a face velocity of at least 100 feet per minute (fpm). Tape a small piece of tissue to the sash; it should pull inward steadily.

• Static Mitigation: Wipe the exterior of the reagent bottle and the weighing boat with a static-dissipative cloth. Causality: Sulfonium bromides are prone to static buildup, which can cause violent, invisible dispersion of the powder.

• Weighing & Transfer: Using a grounded, anti-static micro-spatula, transfer the required mass of Dimethyl(2-phenylethyl)sulfonium bromide into the weighing boat.

• Solubilization: Transfer the powder into the reaction vessel. Immediately add the reaction solvent (e.g., anhydrous dichloromethane or DMSO) to solubilize the salt. Validation Check: Inspect the weighing boat under a handheld UV lamp (254 nm); the phenyl ring is UV-active. The absence of fluorescence confirms complete transfer and zero residual dust.

• Sealing: Seal the reaction vessel with a septum to prevent the escape of any volatile byproducts (such as dimethyl sulfide, which has a potent, disagreeable odor).

Spill Response & Decontamination Protocol

In the event of a spill, immediate containment is prioritized over immediate cleanup to prevent the spread of the hazardous agent[2].

Decision matrix and sequential response pathway for sulfonium bromide spills.

Step-by-Step Spill Mitigation:

• Isolation: Evacuate personnel from the immediate 2-meter radius.

• Assessment & Containment:

  • If a dry powder spill: Do NOT sweep. Sweeping aerosolizes the reactive salt. Instead, gently cover the spill with absorbent paper towels dampened with water or a dilute soap solution. The moisture binds the hygroscopic powder.

  • If a liquid spill (dissolved salt): Surround and cover the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or vermiculite).

• Collection: Using a plastic scoop (to avoid sparking or scratching surfaces), transfer the absorbed material into a heavy-duty, sealable polyethylene bag.

• Chemical Decontamination: Wash the spill surface with a 1% aqueous detergent solution, followed by a thorough water rinse. Validation Check: Swipe the area with a clean, damp white filter paper. The paper should show no discoloration or UV fluorescence under a 254 nm lamp, confirming the complete removal of the chemical residue.

Disposal & Waste Management Plan

The presence of the bromide counterion strictly dictates the disposal pathway.

• Segregation: All waste containing Dimethyl(2-phenylethyl)sulfonium bromide must be segregated into Halogenated Organic Waste streams. Causality: Mixing halogenated waste with non-halogenated streams can lead to the formation of highly corrosive hydrobromic acid (HBr) or toxic bromine gas during the incineration process at the waste facility.

• Labeling: Waste containers must be explicitly labeled with "Contains Halogenated Organics (Bromide Salts)" and display the standard GHS Irritant pictogram.

• Storage: Store waste containers in secondary containment trays within a ventilated flammable storage cabinet until collection by Environmental Health and Safety (EHS).

References

• U.S. Environmental Protection Agency. "Dimethyl(2-phenylethyl)sulfanium bromide." EPA CompTox Chemicals Dashboard. Available at:[Link]

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